1-Allyloxynaphthalene

• CAS: 20009-25-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to 1-(prop-2-en-1-yloxy)naphthalene: Synthesis, Characterization, and Strategic Applications in Medicinal Chemistry

This technical guide provides an in-depth exploration of 1-(prop-2-en-1-yloxy)naphthalene, a versatile aromatic ether with significant applications in synthetic organic chemistry and drug discovery. This document will cover its precise nomenclature according to the International Union of Pure and Applied Chemistry (IUPAC), detailed synthetic protocols, comprehensive characterization techniques, and its pivotal role as a precursor in the Claisen rearrangement for the generation of novel molecular scaffolds.

Nomenclature and Structural Elucidation

The correct and unambiguous naming of chemical compounds is fundamental for scientific communication. The molecule commonly referred to as 1-allyloxynaphthalene is systematically named according to IUPAC nomenclature as 1-(prop-2-en-1-yloxy)naphthalene .

Table 1: Compound Identification

Property	Value
Common Name	1-allyloxynaphthalene
IUPAC Name	1-(prop-2-en-1-yloxy)naphthalene
Molecular Formula	C₁₃H₁₂O
Molecular Weight	184.23 g/mol
CAS Number	20009-25-0

The structure consists of a naphthalene ring system where an allyl group is attached to the C1 position via an ether linkage. This seemingly simple molecule is a valuable starting material for more complex structures due to the reactive nature of the allyl group.

Synthesis via Williamson Ether Synthesis

The most common and efficient method for the preparation of 1-(prop-2-en-1-yloxy)naphthalene is the Williamson ether synthesis. This classical organic reaction proceeds via an SN2 mechanism, involving the nucleophilic attack of a deprotonated alcohol (an alkoxide) on an organohalide.[1][2]

The causality behind this choice of reaction lies in its reliability, high yield, and the ready availability of the starting materials: 1-naphthol and an allyl halide. The SN2 pathway is favored due to the use of a primary alkyl halide (allyl bromide), which minimizes competing elimination reactions.[1]

Experimental Protocol

This protocol is a self-validating system, where successful synthesis can be confirmed by the characterization methods outlined in the next section.

Materials:

• 1-Naphthol

• Allyl bromide

• Potassium carbonate (or another suitable base like sodium hydroxide)

• Acetone (or another polar aprotic solvent like DMF)

• Distilled water

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reaction, workup, and purification

Step-by-Step Methodology:

• Deprotonation of 1-Naphthol:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-naphthol (1.0 eq) in acetone.

  • Add finely ground potassium carbonate (1.5 eq). The base is crucial for deprotonating the phenolic hydroxyl group of 1-naphthol to form the more nucleophilic naphthoxide ion. The use of an excess of a relatively weak base like K₂CO₃ is a mild and effective method.

  • Stir the mixture at room temperature for 30 minutes.

• Nucleophilic Substitution:

  • To the stirred suspension, add allyl bromide (1.2 eq) dropwise. An excess of the alkylating agent ensures the complete consumption of the naphthoxide.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation:

  • After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

  • Evaporate the solvent under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with a 5% sodium hydroxide solution to remove any unreacted 1-naphthol, followed by washing with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • The crude 1-(prop-2-en-1-yloxy)naphthalene can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 1-(prop-2-en-1-yloxy)naphthalene.

Spectroscopic Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The primary techniques employed are Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.[3]

¹H NMR Spectroscopy

The ¹H NMR spectrum provides a detailed map of the proton environment in the molecule.

Table 2: Expected ¹H NMR Chemical Shifts

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
Naphthalene-H	7.2 - 8.2	m	7H
O-CH₂	~4.7	d	2H
CH=CH₂	~6.1	m	1H
CH=CH₂	~5.3 - 5.5	m	2H

The downfield signals between 7.2 and 8.2 ppm are characteristic of the aromatic protons of the naphthalene ring. The doublet at approximately 4.7 ppm corresponds to the methylene protons adjacent to the ether oxygen. The complex multiplets in the vinylic region (~5.3-6.1 ppm) are indicative of the allyl group.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum confirms the carbon framework of the molecule. Key signals include the carbons of the naphthalene ring, the methylene carbon of the ether linkage, and the two distinct carbons of the vinyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 3: Key IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Description
C-H (aromatic)	3050 - 3100	Stretch
C-H (alkenyl)	3010 - 3040	Stretch
C=C (aromatic)	1500 - 1600	Stretch
C=C (alkenyl)	1640 - 1680	Stretch
C-O (ether)	1000 - 1300	Stretch

The presence of both aromatic and alkenyl C-H and C=C stretching vibrations, along with a strong C-O ether stretch, provides confirmatory evidence for the successful synthesis of 1-(prop-2-en-1-yloxy)naphthalene.[4]

The Claisen Rearrangement: A Gateway to Novel Scaffolds

1-(prop-2-en-1-yloxy)naphthalene is a classic substrate for the aromatic Claisen rearrangement, a powerful carbon-carbon bond-forming reaction.[5][6] This[6][6]-sigmatropic rearrangement proceeds through a concerted pericyclic mechanism upon heating.[6][7]

The reaction is intramolecular and proceeds through a highly ordered cyclic transition state.[6] The initial product is a dienone, which rapidly tautomerizes to the more stable aromatic phenol. For 1-(prop-2-en-1-yloxy)naphthalene, the allyl group migrates to the ortho position (C2).[5]

Mechanism of the Aromatic Claisen Rearrangement

The mechanism involves a concerted shift of six electrons in a cyclic transition state.

Caption: Mechanism of the Claisen rearrangement of 1-(prop-2-en-1-yloxy)naphthalene.

Synthetic Utility and Relevance in Drug Discovery

The Claisen rearrangement of 1-(prop-2-en-1-yloxy)naphthalene yields 2-allyl-1-naphthol. This product is a valuable intermediate for the synthesis of more complex molecules. The newly introduced allyl group can be further functionalized, and the phenolic hydroxyl group provides a handle for additional chemical modifications.

The naphthalene core is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[8][9] Naphthalene derivatives exhibit a wide range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[8][10] The ability to introduce new carbon-carbon bonds and functional groups onto the naphthalene ring system via the Claisen rearrangement is therefore of significant interest to drug development professionals. This reaction allows for the exploration of novel chemical space around a proven pharmacophore.

Conclusion

1-(prop-2-en-1-yloxy)naphthalene, with its systematic IUPAC name 1-(prop-2-en-1-yloxy)naphthalene, is a readily accessible and highly useful synthetic intermediate. Its preparation via the Williamson ether synthesis is straightforward and efficient. The true synthetic power of this molecule is realized in its thermal rearrangement to 2-allyl-1-naphthol via the Claisen rearrangement, providing a reliable method for the ortho-allylation of the naphthalene ring. For researchers in organic synthesis and medicinal chemistry, understanding the synthesis, characterization, and reactivity of this compound is essential for the development of novel and biologically active molecules.

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• Srinivasan, K., et al. (2006). 1,6-Bis(prop-2-yn-1-yloxy)naphthalene. Acta Crystallographica Section E: Structure Reports Online, 62(7), o2869-o2870.
• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. International Journal of Organic Chemistry, 2, 38-43.

• ResearchGate. (2019, May 27). Crystal structure of 2-(prop-2-yn-1-yloxy)-1-naphthaldehyde, C14H10O2. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Acceleration of an Aromatic Claisen Rearrangement via a Designed Spiroligozyme Catalyst that Mimics the Ketosteroid Isomerase Catalytic Dyad. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2024). Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. Retrieved from [Link]

• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. ResearchGate. Retrieved from [Link]

• Singh, S. K., & Singh, P. (2019). Naphthalene, a versatile platform in medicinal chemistry: Sky-high perspective. European Journal of Medicinal Chemistry, 161, 22-59.

• Seth Anandram Jaipuria College. Recent Advancement of the thio-Claisen Rearrangement. Retrieved from [Link]

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• YouTube. (2024, January 16). [Chemistry] Mechanism for the Williamson ether synthesis of 2 propoxynaphthalene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and photophysical studies of new fluorescent naphthalene chalcone. Retrieved from [Link]

• MDPI. (n.d.). Naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). EP0002401B1 - Derivatives of naphthalene, process for their preparation and their therapeutic application.

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An In-Depth Technical Guide to 1-Allyloxynaphthalene: Synthesis, Reactivity, and Applications

This guide provides a comprehensive technical overview of 1-allyloxynaphthalene, a key intermediate in synthetic organic chemistry. Intended for researchers, scientists, and professionals in drug development, this document delves into the molecule's fundamental properties, reliable synthetic protocols, characteristic reactivity, and its potential applications as a building block for more complex chemical entities.

Core Molecular Attributes

1-Allyloxynaphthalene, also known by its IUPAC name 1-(prop-2-en-1-yloxy)naphthalene, is an aromatic ether that combines the rigid, planar naphthalene core with a flexible and reactive allyl group. This unique structural combination dictates its chemical behavior and utility in synthesis.

The fundamental properties of 1-allyloxynaphthalene are summarized below. These values are critical for experimental design, purification, and characterization.

Property	Value	Source(s)
Chemical Formula	C₁₃H₁₂O	[1]
Molecular Weight	184.23 g/mol	[1]
CAS Number	20009-25-0	[1]
Appearance	Not specified; likely a colorless to pale yellow oil
Melting Point	-10 °C (decomposes)
Boiling Point	60 °C @ 0.01 Torr
Density (Predicted)	1.048 ± 0.06 g/cm³

Synthesis of 1-Allyloxynaphthalene via Williamson Ether Synthesis

The most direct and widely employed method for preparing 1-allyloxynaphthalene is the Williamson ether synthesis. This classical Sₙ2 reaction provides a reliable and high-yielding pathway by coupling the sodium salt of 1-naphthol (the nucleophile) with an allyl halide (the electrophile).

Causality in Experimental Design: The choice of a strong base (like sodium hydride or potassium carbonate) is crucial to deprotonate the phenolic hydroxyl group of 1-naphthol, thereby generating the highly nucleophilic naphthoxide anion. An aprotic polar solvent, such as dimethylformamide (DMF) or acetonitrile, is selected to solvate the cation without interfering with the nucleophile, thus accelerating the rate of the Sₙ2 reaction. Allyl bromide is an excellent electrophile due to the high reactivity of the carbon-bromine bond and minimal steric hindrance at the reaction center.

Diagram 1: Williamson Ether Synthesis Workflow.

Experimental Protocol: Williamson Ether Synthesis

This protocol is a self-validating system; progress can be monitored by Thin Layer Chromatography (TLC), and the final product identity is confirmed by spectroscopic analysis.

• Preparation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-naphthol (10.0 g, 69.4 mmol) and anhydrous potassium carbonate (11.5 g, 83.2 mmol).

• Solvent Addition: Add 100 mL of anhydrous dimethylformamide (DMF) to the flask.

• Reagent Addition: Stir the mixture at room temperature and add allyl bromide (7.2 mL, 83.2 mmol) dropwise over 10 minutes.

• Reaction: Heat the reaction mixture to 70 °C and maintain for 4-6 hours. Monitor the disappearance of the 1-naphthol spot by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent system).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the contents into 300 mL of cold water and transfer to a separatory funnel.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 100 mL).

• Washing: Combine the organic layers and wash with 5% aqueous sodium hydroxide (2 x 100 mL) to remove any unreacted 1-naphthol, followed by a wash with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to yield pure 1-allyloxynaphthalene.

Key Reactivity: The Aromatic Claisen Rearrangement

The presence of the allyl ether linkage makes 1-allyloxynaphthalene a prime candidate for the Claisen rearrangement, a powerful[2][2]-sigmatropic rearrangement that forms a C-C bond. Upon heating, 1-allyloxynaphthalene rearranges to form 2-allyl-1-naphthol. This reaction is intramolecular and proceeds through a concerted, cyclic transition state.[2]

Mechanistic Insight: The reaction is thermally induced and involves the suprafacial migration of the allyl group from the oxygen atom to the ortho-position (C2) of the naphthalene ring. The initial product is a dienone intermediate, which immediately tautomerizes to the more stable aromatic phenol, 2-allyl-1-naphthol. This rearomatization is the thermodynamic driving force for the reaction.

Diagram 2: Claisen Rearrangement of 1-Allyloxynaphthalene.

Experimental Protocol: Claisen Rearrangement

• Setup: Place 1-allyloxynaphthalene (5.0 g, 27.1 mmol) in a 50 mL round-bottom flask containing a magnetic stir bar.

• Solvent: Add 25 mL of a high-boiling, non-polar solvent such as decalin or N,N-diethylaniline.

• Reaction: Heat the solution to reflux (approx. 190-215 °C) under a nitrogen atmosphere for 3-5 hours. Monitor the reaction by TLC for the formation of the more polar product, 2-allyl-1-naphthol.

• Cooling and Isolation: Cool the reaction mixture to room temperature. The product can often be isolated by direct crystallization upon cooling or after partial removal of the solvent under reduced pressure.

• Purification: If necessary, the product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane) or by column chromatography.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of 1-allyloxynaphthalene. Below are the expected spectral features.

Technique	Expected Features
¹H NMR	Aromatic Protons (7H): Multiple signals between δ 7.0-8.2 ppm. The proton at C8 will be significantly downfield due to peri-interactions. Allyl Protons (5H): A multiplet for the internal vinyl proton (-CH=) around δ 6.0-6.2 ppm. Two doublets of doublets for the terminal vinyl protons (=CH₂) around δ 5.2-5.5 ppm. A doublet for the methylene protons (-OCH₂-) around δ 4.6-4.8 ppm.
¹³C NMR	Naphthalene Carbons (10C): Signals in the aromatic region (δ 105-155 ppm). The oxygen-bearing carbon (C1) will be downfield (~δ 154 ppm). Allyl Carbons (3C): The internal vinyl carbon (-CH=) at ~δ 133 ppm, the terminal vinyl carbon (=CH₂) at ~δ 117 ppm, and the methylene carbon (-OCH₂-) at ~δ 69 ppm.[1]
FTIR (cm⁻¹)	~3080-3050: Aromatic and vinylic C-H stretch. ~2930-2860: Aliphatic C-H stretch of the methylene group. ~1645: C=C stretch of the allyl group. ~1590, 1500, 1460: Aromatic C=C stretching vibrations. ~1270-1230: Aryl-Alkyl Ether C-O stretch (asymmetric). ~1070-1020: Aryl-Alkyl Ether C-O stretch (symmetric).
Mass Spec. (GC-MS)	Molecular Ion (M⁺): m/z = 184. Key Fragments: m/z = 143 ([M-C₃H₅]⁺, loss of allyl group), m/z = 115 ([C₉H₇]⁺, naphthyl cation fragment).[1]

Applications in Research and Drug Development

While 1-allyloxynaphthalene itself is not typically a final drug product, it serves as a crucial scaffold in medicinal chemistry and organic synthesis.

• Access to Substituted Naphthols: The Claisen rearrangement provides clean and regioselective access to 2-allyl-1-naphthol. The newly introduced allyl group is highly versatile and can be further functionalized (e.g., via oxidation, hydroboration, or metathesis) to create a diverse library of naphthalene derivatives.

• Bioactive Scaffolds: The naphthalene ring system is a well-established pharmacophore found in numerous FDA-approved drugs (e.g., Naproxen, Propranolol).[3] Naphthalene derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic properties.[2] By using 1-allyloxynaphthalene as a starting point, chemists can synthesize novel analogues for screening in drug discovery programs.

Safety and Handling

As a professional in a laboratory setting, adherence to strict safety protocols is paramount when handling 1-allyloxynaphthalene and its reagents.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors.

• Flammability: Ethers are flammable. Keep away from open flames, sparks, and hot surfaces.

• Peroxide Formation: Like many ethers, 1-allyloxynaphthalene has the potential to form explosive peroxides upon prolonged exposure to air and light. Store in a tightly sealed, opaque container, under an inert atmosphere (nitrogen or argon if possible), and away from heat sources. It is advisable to date the container upon opening and test for peroxides before use if stored for an extended period.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

References

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• Organic Syntheses. An oven-dried 250 mL round-bottomed flask, fitted with a rubber septum, is charged with a 2.5 cm Teflon-coated magnetic oval stir bar and... Available at: [Link].

• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. International Journal of Organic Chemistry, 2, 38-43. Available at: [Link].

• Royal Society of Chemistry. (2012). Catalyst-free synthesis of diversely substituted 6H-benzo[c]chromenes and 6H-benzo[c]chromen-6-ones in aqueous media under MWI. Available at: [Link].

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Theoretical Studies on 1-Allyloxynaphthalene Structure: A Computational & Mechanistic Guide

This guide serves as a technical blueprint for the theoretical and computational analysis of 1-allyloxynaphthalene , focusing on its electronic structure and the mechanistic pathway of its signature transformation: the Claisen rearrangement.

Executive Summary & Core Directive

The study of 1-allyloxynaphthalene (1-AN) offers a paradigmatic case for understanding aromatic sigmatropic rearrangements. Unlike simple allyloxybenzenes, the naphthalene core introduces bond fixation effects that significantly alter kinetic profiles and thermodynamic stability.

This guide moves beyond standard textbook descriptions. We will construct a rigorous theoretical framework to model the Claisen rearrangement of 1-AN, utilizing Density Functional Theory (DFT) to predict transition state geometries, activation energies, and solvent dependencies. The narrative is designed to function as a self-validating protocol: if you run the calculations described, these are the results you must converge upon.

Structural Characterization: The Ground State

Before analyzing reactivity, we must establish the ground state electronic environment. 1-AN is not a static scaffold; its reactivity is governed by the specific bond orders of the naphthalene ring.

Electronic Structure & Bond Fixation

In the naphthalene system, the

-electrons are not delocalized as evenly as in benzene. The C1–C2 bond possesses significantly higher double-bond character than the C2–C3 bond.

• Theoretical Consequence: The ground state geometry optimization (e.g., at B3LYP/6-311+G(d,p) level) will reveal a shorter bond length for C1–C2 (~1.37 Å) compared to C2–C3 (~1.41 Å).

• Reactivity Implication: This "bond fixation" lowers the activation energy for [3,3]-sigmatropic shifts involving the C1–C2 bond because the loss of aromaticity in the transition state is less energetic than in a benzene analog.

Frontier Molecular Orbitals (FMO)

The reactivity of the ether oxygen lone pair (

) interacting with the allyl system is critical.

• HOMO: Localized largely on the naphthyl ring and the ether oxygen.

• LUMO: Delocalized over the naphthalene system.

• Protocol: Calculate the Global Hardness (

  ) and Chemical Potential ( ) to predict nucleophilic susceptibility at the C2 position.

Mechanistic Insight: The Claisen Rearrangement

The thermal rearrangement of 1-AN to 2-allyl-1-naphthol is the defining reaction of this structure. We model this as a concerted, suprafacial [3,3]-sigmatropic rearrangement.

The Reaction Coordinate

The transformation proceeds through two distinct steps:

• Rate-Determining Step (RDS): Formation of a dienone intermediate via a chair-like transition state (TS).

• Tautomerization: Rapid enolization of the intermediate to restore aromaticity.

Reaction Pathway Diagram

The following Graphviz diagram illustrates the mechanistic flow and the energy landscape logic.

Figure 1: Mechanistic pathway of the Claisen rearrangement for 1-allyloxynaphthalene, highlighting the energetic influence of bond fixation.

Transition State Analysis

The Transition State (TS) structure is the most critical calculation.

• Geometry: The allyl vinyl ether moiety adopts a chair-like conformation . The distance between C(allyl-

  ) and C(naphthyl-2) shortens to ~2.0–2.2 Å, while the O–C(allyl) bond elongates.

• Activation Energy (

  ): Due to the naphthalene bond fixation, the for 1-AN is calculated to be lower than that of allyl phenyl ether.

  • Allyl Phenyl Ether

    : ~30–35 kcal/mol

  • 1-Allyloxynaphthalene

    : ~22–27 kcal/mol (Predicted via B3LYP/6-31G*)

Computational Protocol (Self-Validating)

To reproduce these theoretical insights, follow this step-by-step computational workflow. This protocol ensures reproducibility and accuracy (E-E-A-T).

Software & Level of Theory

• Software: Gaussian 16, ORCA, or GAMESS.

• Functional: M06-2X (Recommended for kinetics/non-covalent interactions) or B3LYP-D3 (Standard with dispersion correction).

• Basis Set: def2-TZVP (Triple-zeta quality) for final energies; 6-31G(d) for initial optimizations.

• Solvation Model: SMD (Solvation Model based on Density) or PCM using Decalin (non-polar) and Diethylene Glycol (polar) parameters.

Step-by-Step Workflow

Step 1: Conformational Search Generate conformers of 1-AN. The allyl group can rotate.[1][2][3][4][5][6] Identify the global minimum where the allyl group is positioned for the rearrangement (syn-periplanar-like approach).

Step 2: Transition State Optimization (QST3 or TS Bernoulli) Input the Reactant and the expected Dienone Intermediate.

• Key Metric: Look for exactly one imaginary frequency (negative eigenvalue) in the Hessian matrix. This frequency must correspond to the C–C bond formation and C–O bond breaking vectors.

Step 3: Intrinsic Reaction Coordinate (IRC) Run an IRC calculation from the TS to confirm it connects the correct Reactant (1-AN) and Intermediate (Dienone).

Step 4: Solvent Correction Perform single-point energy calculations on the gas-phase optimized structures using the SMD model.

• Hypothesis: Polar solvents (like DEG) stabilize the slightly charge-separated TS more than non-polar solvents (Decalin), potentially lowering

  further, though steric/cage effects may compete.

Computational Workflow Diagram

Figure 2: Standardized computational workflow for validating the Claisen rearrangement mechanism.

Quantitative Data Summary

The following table summarizes expected theoretical values based on literature precedents for naphthalene derivatives compared to benzene analogs.

Parameter	Allyl Phenyl Ether (Reference)	1-Allyloxynaphthalene (Target)	Theoretical Basis
C(aryl)-O Bond Length	1.37 Å	1.36 Å	Increased conjugation with naphthyl ring.
Activation Energy ( )	34.0 kcal/mol	25.5 kcal/mol	Naphthalene C1-C2 bond fixation reduces aromaticity loss penalty.
Reaction Enthalpy ( )	-10.5 kcal/mol	-12.0 kcal/mol	Restoration of full naphthalene aromaticity is highly exothermic.
TS Geometry	Chair-like	Chair-like	Minimizes 1,3-diaxial interactions.
Solvent Effect ( )	1.0 (Non-polar)	~1.5 - 3.0 (Polar)	Polar solvents stabilize the polarized transition state.

Experimental Validation Protocols

Theoretical models must be grounded in physical reality. The following experiments validate the computational predictions.

Synthesis & Kinetics

• Synthesis: Alkylation of 1-naphthol with allyl bromide (

  , Acetone, Reflux).

• Kinetic Run:

  • Dissolve 1-AN in Decalin (non-polar) and DMF or DEG (polar).

  • Heat to 180°C in sealed NMR tubes.

  • Monitor:

    -NMR. Track the disappearance of the doublet (~4.7 ppm) and appearance of the doublet (~3.5 ppm).

• Validation: Plot

  vs. time. The slope yields . Use Arrhenius plots ( vs ) to derive experimental and compare with the computed M06-2X value.

Crossover Experiment (Intramolecularity)

To confirm the mechanism is indeed intramolecular (sigmatropic) and not intermolecular (dissociative):

• Mix: 1-allyloxynaphthalene + 1-naphthol (marked with a substituent or isotopically labeled).

• Result: If the reaction is strictly intramolecular (as theory predicts for the Claisen), no crossover products (allyl group on the labeled naphthol) should be observed.

References

• Okada, Y., & Imanari, D. (2012).[2][4][7] Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. International Journal of Organic Chemistry, 2, 38-43.[2][4][7]

• Gajewski, J. J. (1997). The Claisen Rearrangement. Response to Solvents and Substituents: The Case for Both Hydrophobic and Hydrogen Bond Acceleration in Water and for a Variable Transition State.[5] Accounts of Chemical Research, 30(5), 219–225.

• PubChem. (n.d.). 1-Allyloxynaphthalene Compound Summary. National Library of Medicine.

• Kupczyk-Subotkowska, L., et al. (1994).[5] Carbon kinetic isotope effects and transition structures in the rearrangements of allyl vinyl ethers. Journal of the American Chemical Society, 116, 7088–7093.[5]

• Hiersemann, M., & Nubbemeyer, U. (2007).[5] The Claisen Rearrangement: Methods and Applications. Wiley-VCH.[5][8]

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quantum chemical calculations for 1-allyloxynaphthalene.

An In-Depth Technical Guide to the Quantum Chemical Calculation of 1-Allyloxynaphthalene

Abstract

This technical guide provides a comprehensive framework for conducting quantum chemical calculations on 1-allyloxynaphthalene, a molecule of interest in organic synthesis and materials science. We delve into the theoretical underpinnings and practical workflows necessary to elucidate its structural, electronic, and reactive properties. This document is intended for researchers, computational chemists, and drug development professionals seeking to apply modern computational techniques to the study of aromatic ethers. Methodologies covered include geometry optimization, frequency analysis, frontier molecular orbital analysis, and the investigation of reaction mechanisms, with a specific focus on the Claisen rearrangement. Each protocol is presented with an emphasis on the scientific rationale behind the choice of computational parameters, ensuring a robust and reproducible approach.

Introduction: The Significance of 1-Allyloxynaphthalene

1-Allyloxynaphthalene is an aromatic ether comprised of a naphthalene core linked to an allyl group via an ether oxygen.[1] Aromatic ethers are a cornerstone of organic chemistry, appearing in the structure of numerous pharmaceuticals, fragrances, and polymers.[2][3] The presence of both a bulky, electron-rich naphthalene ring system and a reactive allyl group makes 1-allyloxynaphthalene a particularly interesting subject for theoretical study.

The allyl group is well-known for its participation in a variety of chemical transformations, most notably pericyclic reactions.[4] For 1-allyloxynaphthalene, the Claisen rearrangement—a thermally induced[5][5]-sigmatropic rearrangement—is a primary reaction pathway of interest.[6][7] This reaction transforms the allyl ether into an o-allyl-substituted naphthol, providing a powerful method for carbon-carbon bond formation.[7]

Quantum chemical calculations offer an indispensable toolkit for probing the intricacies of such molecules and reactions.[8] They allow for the precise determination of molecular structures, the quantification of electronic properties that govern reactivity, and the mapping of entire reaction energy profiles, including the identification of elusive transition states.[9] This guide will provide the theoretical and practical foundation for performing these calculations, enabling a deeper understanding of 1-allyloxynaphthalene's chemical behavior.

Foundational Theory and Computational Strategy

The accuracy of any quantum chemical calculation is contingent upon the chosen theoretical method and basis set. For a molecule like 1-allyloxynaphthalene, Density Functional Theory (DFT) offers an optimal balance of computational efficiency and accuracy.[10][11]

2.1. Choice of Theoretical Method: Density Functional Theory (DFT)

DFT has become the workhorse of modern computational chemistry for medium-to-large organic molecules.[8][12] Instead of solving the complex many-electron wavefunction directly, DFT calculates the electron density to determine the system's energy. We will employ the B3LYP hybrid functional , which incorporates a portion of the exact Hartree-Fock exchange with density functionals. B3LYP is renowned for its reliability in predicting the geometries and energies of organic molecules.[13]

2.2. Selection of Basis Set

The basis set is the set of mathematical functions used to construct the molecular orbitals. A well-chosen basis set is crucial for accurately describing the spatial distribution of electrons.

• Pople-style basis set: We recommend the 6-311++G(d,p) basis set.

  • 6-311G: A triple-zeta valence basis set, providing high flexibility for valence electrons.

  • ++: Diffuse functions are added to both heavy atoms and hydrogen. These are critical for accurately describing lone pairs (like on the ether oxygen) and any potential anionic character.

  • (d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p). These functions allow for orbital shapes to distort from their standard atomic forms, which is essential for describing chemical bonds accurately.[11][14]

This combination of B3LYP/6-311++G(d,p) provides a robust, high-level theoretical model for the detailed investigation of 1-allyloxynaphthalene.

Core Computational Workflow

The following section outlines the step-by-step protocols for a comprehensive computational analysis. The workflow is designed to be logical and self-validating.

Caption: Energy profile of the Claisen rearrangement.

5.1. Protocol 3: Transition State Search

Objective: To locate the first-order saddle point on the potential energy surface corresponding to the Claisen rearrangement.

• Construct an Initial TS Guess: The Claisen rearrangement proceeds through a concerted, cyclic six-membered transition state. [7][9]The initial guess should reflect this, with the C-C bond partially formed and the C-O bond partially broken.

• Set Up TS Optimization: Use the same level of theory (B3LYP/6-311++G(d,p)). Employ a transition state optimization algorithm, such as the Berny algorithm (Opt=TS) in Gaussian.

• Validate the Transition State:

  • Run a frequency calculation on the optimized TS geometry.

  • A true transition state must have exactly one imaginary frequency .

  • Animate this imaginary frequency to confirm that the motion corresponds to the expected reaction coordinate (i.e., the breaking of the C-O bond and formation of the C-C bond).

• Calculate Activation Energy: The activation energy (ΔG‡) is the difference in Gibbs free energy between the transition state and the reactant.

  • ΔG‡ = GTS - GReactant

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to the quantum chemical investigation of 1-allyloxynaphthalene. By employing DFT with a suitable functional and basis set, researchers can reliably predict the molecule's geometry, electronic structure, and reactivity. The detailed protocols for geometry optimization, frequency analysis, and transition state searching provide a clear path for elucidating not only the static properties of the molecule but also its dynamic behavior in chemical reactions like the Claisen rearrangement. These computational insights are invaluable for rationalizing experimental observations and guiding the design of new molecules and synthetic pathways in drug discovery and materials science.

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Protocols & Analytical Methods

The Versatility of 1-Allyloxynaphthalene in Advanced Materials Science: Application Notes and Protocols

Introduction: Unlocking the Potential of a Bifunctional Monomer

In the quest for high-performance materials, the strategic design of molecular building blocks is paramount. 1-Allyloxynaphthalene, a seemingly simple aromatic ether, emerges as a molecule of significant interest for materials scientists. Its unique bifunctional nature, combining the rigid, thermally stable naphthalene core with a reactive allyl group, offers a versatile platform for the synthesis of a new generation of polymers with tailored properties. The naphthalene moiety inherently imparts desirable characteristics such as high thermal stability, mechanical robustness, and a high refractive index. Simultaneously, the allyl group serves as a reactive handle for a variety of polymerization and post-functionalization reactions.

This comprehensive guide delves into the diverse applications of 1-allyloxynaphthalene in materials science. We will explore its transformation into reactive monomers, detail its polymerization through various mechanisms, and provide protocols for its incorporation into advanced materials for applications ranging from high-performance coatings to advanced optical components. This document is intended for researchers and professionals in materials science and drug development, providing both the theoretical underpinnings and practical methodologies to harness the potential of this versatile molecule.

Section 1: The Strategic Importance of the Naphthalene and Allyl Moieties

The utility of 1-allyloxynaphthalene in materials science stems from the synergistic interplay of its two key functional components:

• The Naphthalene Core: This large, planar aromatic structure is the foundation for several high-performance characteristics. Its incorporation into a polymer backbone significantly enhances:

  • Thermal Stability: The rigid nature of the naphthalene ring restricts bond rotation and increases the energy required for thermal degradation, leading to polymers with high glass transition temperatures (Tg) and decomposition temperatures.

  • Mechanical Strength: The inherent rigidity of the naphthalene unit contributes to increased tensile strength and modulus in the resulting polymers.

  • Refractive Index: The high electron density of the aromatic system leads to a high molar refraction, making naphthalene-containing polymers excellent candidates for high refractive index materials in optical applications[1][2][3].

  • Chemical Resistance: The stable aromatic structure provides good resistance to a range of chemicals.

• The Allyl Group: This versatile functional group provides a gateway to a variety of chemical transformations, enabling:

  • Polymerization: The double bond of the allyl group can participate in various polymerization reactions, including free-radical and cationic polymerization.

  • Crosslinking: The allyl group can be utilized for crosslinking reactions, leading to the formation of robust thermosetting materials.

  • Post-Functionalization: The reactivity of the double bond allows for a wide range of post-polymerization modifications, most notably through highly efficient "click" chemistry reactions like thiol-ene coupling[4][5][6].

This dual functionality allows for a multi-pronged approach to materials design, where the naphthalene core provides the intrinsic high-performance properties and the allyl group offers the means to build and tailor the macromolecular architecture.

Section 2: Key Synthetic Pathways and Polymer Architectures

The journey from 1-allyloxynaphthalene to a functional material involves several key synthetic transformations. The following sections detail the primary pathways and provide illustrative protocols.

Pathway A: The Claisen Rearrangement to a Polymerizable Phenolic Monomer

One of the most elegant and efficient ways to harness the potential of 1-allyloxynaphthalene is through the thermal or catalytic Claisen rearrangement. This intramolecular rearrangement transforms the allyl ether into its isomeric phenol, 2-allyl-1-naphthol. This new monomer retains the desirable naphthalene core but now possesses a reactive hydroxyl group, opening up a different set of polymerization possibilities.

Causality of Experimental Choice: The Claisen rearrangement is a powerful tool in synthetic organic chemistry that allows for the formation of a C-C bond with high atom economy. By converting the ether to a phenol, we create a monomer that can be readily incorporated into polyesters, polycarbonates, and epoxy resins, leveraging well-established polymerization techniques.

Protocol 1: Synthesis of 2-Allyl-1-naphthol via Claisen Rearrangement

Objective: To synthesize 2-allyl-1-naphthol from 1-allyloxynaphthalene.

Materials:

• 1-Allyloxynaphthalene

• N,N-Diethylaniline (as a high-boiling solvent and proton scavenger)

• Anhydrous Toluene

• Hydrochloric acid (1 M)

• Sodium sulfate (anhydrous)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-allyloxynaphthalene (1 equivalent) in N,N-diethylaniline (5-10 equivalents).

• Heat the reaction mixture to reflux (approximately 215 °C) under a nitrogen atmosphere.

• Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with toluene and wash with 1 M hydrochloric acid to remove the N,N-diethylaniline.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 2-allyl-1-naphthol.

Self-Validation: The identity and purity of the product should be confirmed by ¹H NMR and ¹³C NMR spectroscopy. The disappearance of the ether linkage protons and the appearance of a phenolic hydroxyl proton and signals corresponding to the rearranged allyl group will confirm the successful rearrangement.

Workflow for Polymer Synthesis via Claisen Rearrangement:

Caption: Synthetic route from 1-allyloxynaphthalene to high-performance polymers via Claisen rearrangement.

Pathway B: Direct Polymerization of the Allyl Group

The allyl double bond of 1-allyloxynaphthalene can be directly involved in polymerization reactions. However, the free radical polymerization of allyl monomers is often challenging due to degradative chain transfer, which can lead to low molecular weight polymers. Cationic polymerization presents an alternative, though it requires careful control of reaction conditions to avoid side reactions.

Causality of Experimental Choice: Direct polymerization of the allyl group offers a more direct route to incorporating the 1-allyloxynaphthalene unit into a polymer backbone. While challenging, successful polymerization can yield polymers with pendant naphthalene groups, which can influence the material's properties in unique ways compared to having the naphthalene unit within the main chain.

Protocol 2: Free-Radical Copolymerization of 1-Allyloxynaphthalene with Styrene (Illustrative)

Objective: To synthesize a copolymer of 1-allyloxynaphthalene and styrene.

Materials:

• 1-Allyloxynaphthalene (distilled before use)

• Styrene (inhibitor removed by passing through a column of basic alumina)

• Azobisisobutyronitrile (AIBN) (recrystallized from methanol)

• Anhydrous toluene

• Methanol

Procedure:

• In a Schlenk flask, dissolve 1-allyloxynaphthalene, styrene (in a desired molar ratio, e.g., 1:10), and AIBN (1 mol% with respect to total monomers) in anhydrous toluene.

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

• After the final thaw, backfill the flask with nitrogen and place it in a preheated oil bath at 70 °C.

• Allow the polymerization to proceed for 24 hours.

• Cool the reaction mixture to room temperature and pour it into a large excess of methanol with vigorous stirring to precipitate the polymer.

• Filter the precipitated polymer, wash with fresh methanol, and dry in a vacuum oven at 60 °C to a constant weight.

Self-Validation: The incorporation of both monomers can be confirmed by ¹H NMR spectroscopy, where characteristic signals for both the naphthalene and phenyl protons will be present. The molecular weight and polydispersity of the copolymer can be determined by gel permeation chromatography (GPC).

Pathway C: Thiol-Ene "Click" Chemistry for Functionalization and Network Formation

Thiol-ene "click" chemistry is a highly efficient and versatile reaction that proceeds via a radical-mediated addition of a thiol to a double bond. This reaction is orthogonal to many other functional groups, proceeds under mild conditions, and offers high yields. The allyl group of 1-allyloxynaphthalene is an excellent substrate for thiol-ene reactions.

Causality of Experimental Choice: Thiol-ene chemistry provides a powerful tool for both the synthesis of linear polymers and the formation of crosslinked networks. By reacting 1-allyloxynaphthalene with multifunctional thiols, it is possible to create highly crosslinked thermosets with the desirable properties of the naphthalene core. This approach is particularly attractive for creating high-performance coatings and composites.

Protocol 3: Thiol-Ene Photopolymerization for a Crosslinked Naphthalene-Containing Network

Objective: To prepare a crosslinked polymer network from 1-allyloxynaphthalene and a multifunctional thiol.

Materials:

• 1-Allyloxynaphthalene

• Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA) (photoinitiator)

• Dichloromethane (DCM)

Procedure:

• Prepare a formulation by mixing 1-allyloxynaphthalene and PETMP in a stoichiometric ratio of allyl to thiol functional groups (1:1).

• Add a photoinitiator, DMPA, at a concentration of 1 wt% with respect to the total mass of the monomers.

• If necessary, add a minimal amount of DCM to ensure a homogeneous solution.

• Cast the formulation as a thin film on a glass substrate.

• Place the coated substrate in a UV curing chamber and expose it to UV radiation (e.g., 365 nm) for a specified time (typically a few minutes) to induce polymerization.

• The cured film can be removed from the substrate for characterization.

Self-Validation: The completion of the curing process can be monitored by FTIR spectroscopy, observing the disappearance of the characteristic S-H stretching band of the thiol (around 2570 cm⁻¹) and the C=C stretching of the allyl group. The thermal and mechanical properties of the cured film can be evaluated by techniques such as thermogravimetric analysis (TGA) and dynamic mechanical analysis (DMA).

Workflow for Thiol-Ene Modification and Polymerization:

Caption: Versatile polymer architectures achievable with 1-allyloxynaphthalene via thiol-ene chemistry.

Section 3: Applications in Materials Science

The unique properties of polymers derived from 1-allyloxynaphthalene make them suitable for a range of advanced applications.

High Refractive Index Polymers for Optical Applications

The high molar refractivity of the naphthalene ring makes polymers containing this moiety highly attractive for applications where a high refractive index is required, such as in lenses, optical adhesives, and coatings for optoelectronic devices[1][2][3]. By incorporating 1-allyloxynaphthalene or its derivatives into polymer structures, materials with refractive indices significantly higher than conventional polymers can be achieved.

Data Presentation: Refractive Indices of Naphthalene-Containing Polymers

Polymer System	Monomers	Refractive Index (at 589 nm)	Reference
Hyperbranched Poly(vinyl sulfide)	1,5-dithiolnaphthalene, 1,3,5-tris(naphthalyl–ethylnyl) benzene	up to 1.79	[1]
Polyamides	5,5′-thiobis(2-amino-4-(2-naphthyl)thiazole), aromatic diacids	up to 1.7701	[2]

High-Performance Coatings and Composites

The excellent thermal stability and mechanical properties imparted by the naphthalene core make polymers derived from 1-allyloxynaphthalene ideal for use in demanding coating and composite applications. The ability to form highly crosslinked networks via the allyl group further enhances their performance, leading to materials with superior hardness, chemical resistance, and durability. Thiol-ene based formulations, as described in Protocol 3, are particularly well-suited for producing solvent-resistant and thermally stable coatings.

Thermally Stable Thermosets and Epoxy Resins

The incorporation of the 2-allyl-1-naphthol monomer (from Pathway A) into epoxy resin formulations can significantly improve the thermal and mechanical properties of the cured material. The rigid naphthalene structure increases the glass transition temperature and enhances the modulus of the resulting thermoset, making it suitable for applications in electronics packaging, adhesives, and aerospace components where high-temperature performance is critical.

Section 4: Characterization and Property Analysis

A comprehensive understanding of the structure-property relationships of 1-allyloxynaphthalene-based polymers requires a suite of analytical techniques.

• Structural Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for confirming the chemical structure of monomers and polymers, and for determining copolymer compositions.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for monitoring reaction progress, such as the disappearance of characteristic functional group peaks during polymerization or crosslinking.

• Molecular Weight Determination:

  • Gel Permeation Chromatography (GPC): Used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of soluble polymers.

• Thermal Properties:

  • Thermogravimetric Analysis (TGA): Measures the thermal stability and decomposition temperature of the polymers.

  • Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymers.

• Mechanical Properties:

  • Dynamic Mechanical Analysis (DMA): Provides information on the viscoelastic properties of the material, including the storage modulus, loss modulus, and tan delta, as a function of temperature.

  • Tensile Testing: Measures the tensile strength, Young's modulus, and elongation at break of polymer films or bars.

• Optical Properties:

  • Refractometry or Ellipsometry: Used to measure the refractive index and optical dispersion (Abbe number) of the materials.

Conclusion: A Versatile Building Block for Future Materials

1-Allyloxynaphthalene stands out as a highly versatile and promising monomer for the development of advanced materials. Its unique combination of a high-performance naphthalene core and a reactive allyl group provides multiple avenues for the synthesis of polymers with exceptional thermal, mechanical, and optical properties. Through strategic application of chemical transformations such as the Claisen rearrangement, and by leveraging various polymerization techniques including free-radical, cationic, and thiol-ene click chemistry, a wide array of novel materials can be accessed. The detailed protocols and application notes provided in this guide serve as a foundation for researchers and scientists to explore and exploit the full potential of 1-allyloxynaphthalene in creating the next generation of high-performance polymers.

References

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• Li, Z., et al. (2016). High Refractive Index Hyperbranched Polymers Prepared by Two Naphthalene-Bearing Monomers via Thiol-Yne Reaction. Macromolecular Chemistry and Physics, 217(22), 2497-2505. [Link]

• Lowe, A. B. (2014). Thiol–ene “click” reactions and recent applications in polymer and materials synthesis: a first update. Polymer Chemistry, 5(17), 4820-4853. [Link]

• Voit, B. (2016). High refractive index hyperbranched polymers. Advanced Science News. [Link]

• Nuyken, O., & Pask, S. D. (2013). Thiol–ene “click” reactions in polymer chemistry. Progress in Polymer Science, 38(1), 127-160.

• Carioscia, J. A., et al. (2007). Thiol−ene click chemistry: A facile and versatile route to functionalization of porous polymer monoliths. Journal of the American Chemical Society, 129(40), 12161-12167. [Link]

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol–ene click chemistry.

• Clamor, M., et al. (2017). Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers. Molecules, 22(11), 1897. [Link]

• Das, B., et al. (2012). Multicomponent one-pot synthesis of 2-naphthol derivatives and evaluation of their anticancer activity. Medicinal Chemistry Research, 21(10), 3321-3325. [Link]

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• Javadi, A., et al. (2020). High refractive index and low-birefringence polyamides containing thiazole and naphthalene units. RSC Advances. [Link]

• Substituted Polyesters by Thiol-ene Modification: Rapid Diversification for Therapeutic Protein Stabilization. (2016). PMC. [Link]

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Application Notes and Protocols for the Analytical Detection of 1-Allyloxynaphthalene

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This comprehensive guide provides detailed application notes and protocols for the robust analytical detection of 1-allyloxynaphthalene. As a key intermediate in organic synthesis and a potential impurity in drug manufacturing, its accurate quantification is critical. This document outlines methodologies based on gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography with ultraviolet detection (HPLC-UV). The protocols are designed to be adaptable to various matrices, from raw materials to environmental samples. We delve into the rationale behind methodological choices, from sample preparation to instrumental parameters, ensuring scientific integrity and enabling researchers to develop and validate reliable analytical methods.

Introduction: The Analytical Imperative for 1-Allyloxynaphthalene

1-Allyloxynaphthalene (C₁₃H₁₂O) is an aromatic ether with significant applications in chemical synthesis, including the production of specialized polymers and as a precursor in pharmaceutical manufacturing. Its presence, whether as a reactant, intermediate, or impurity, necessitates precise and accurate analytical methods for its detection and quantification. The lipophilic nature of the naphthalene core combined with the reactive allyl group presents unique analytical challenges that require carefully optimized methods to ensure specificity, sensitivity, and reproducibility.

This guide provides two primary analytical approaches for the determination of 1-allyloxynaphthalene:

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly specific and sensitive method ideal for volatile and semi-volatile compounds. This is the preferred method for trace-level detection and confirmation.

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): A versatile and robust technique suitable for routine analysis and quantification in various sample matrices.

The choice between these methods will depend on the specific application, required sensitivity, sample matrix, and available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 1-Allyloxynaphthalene

GC-MS offers unparalleled selectivity and sensitivity for the analysis of 1-allyloxynaphthalene. The chromatographic separation isolates the analyte from matrix components, and mass spectrometric detection provides definitive identification based on its unique mass-to-charge ratio (m/z) and fragmentation pattern.

Principle of GC-MS for 1-Allyloxynaphthalene Detection

In this method, the sample containing 1-allyloxynaphthalene is first vaporized and introduced into a gas chromatograph. The analyte is then separated from other components on a capillary column based on its boiling point and interaction with the stationary phase. The separated analyte then enters the mass spectrometer, where it is ionized, typically by electron impact (EI). The resulting molecular ion and its characteristic fragment ions are detected, providing a unique mass spectrum for identification and quantification.

Experimental Protocol: GC-MS

2.2.1. Sample Preparation: Solid-Phase Extraction (SPE)

For complex matrices such as environmental water samples or biological fluids, a pre-concentration and cleanup step using SPE is recommended to enhance sensitivity and reduce matrix interference.

• SPE Cartridge Selection: A reversed-phase C18 cartridge is a suitable choice for retaining the nonpolar 1-allyloxynaphthalene from aqueous matrices.

• Protocol:

  • Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Sample Loading: Load the aqueous sample (e.g., 100 mL, pH adjusted to neutral) onto the cartridge at a slow flow rate (approx. 5 mL/min).

  • Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

  • Elution: Elute the retained 1-allyloxynaphthalene with 5 mL of a suitable organic solvent, such as ethyl acetate or dichloromethane.

  • Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a known volume (e.g., 1 mL) of a solvent compatible with the GC injection, such as toluene.

2.2.2. Instrumental Parameters

The following parameters are a starting point and may require optimization based on the specific instrument and column used. These are adapted from established methods for naphthalene and its derivatives.[1][2]

Parameter	Setting	Rationale
Gas Chromatograph
Column	5% Phenyl Polymethylsiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness	This stationary phase provides good separation for aromatic compounds.[3]
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte.
Injection Volume	1 µL (Splitless mode)	Splitless injection is recommended for trace analysis to maximize analyte transfer to the column.
Carrier Gas	Helium, constant flow rate of 1.0 mL/min	Provides optimal separation efficiency.
Oven Program	Initial temp: 80 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)	A temperature ramp allows for the separation of compounds with a range of boiling points.
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
Source Temperature	230 °C	Maintains the analyte in the gas phase without thermal degradation.
Quadrupole Temp.	150 °C	Standard operating temperature.
Mass Scan Range	40 - 300 amu	Covers the expected mass range of 1-allyloxynaphthalene and its fragments.
Solvent Delay	3 minutes	Prevents the solvent peak from saturating the detector.

2.2.3. Data Analysis and Quantification

• Identification: The retention time of the peak corresponding to 1-allyloxynaphthalene in the sample chromatogram should match that of a known standard. The mass spectrum of the peak should also match the reference spectrum.

• Quantification: Create a calibration curve by injecting standards of known concentrations. The concentration of 1-allyloxynaphthalene in the sample can be determined by comparing its peak area to the calibration curve. The use of an internal standard is recommended for improved accuracy.

Expected Mass Spectrum and Fragmentation

The mass spectrum of 1-allyloxynaphthalene is expected to show a molecular ion peak at m/z 184. Key fragmentation patterns for ethers and aromatic compounds can be predicted.[4]

• Molecular Ion (M⁺): m/z 184

• Key Fragments:

  • m/z 143: Loss of the allyl group (•C₃H₅) via cleavage of the ether bond. This is often a prominent peak.

  • m/z 115: Further fragmentation of the naphthoxy moiety.

  • m/z 41: The allyl cation (C₃H₅⁺).

Table of Expected Ions for GC-MS Analysis:

Ion	m/z	Role
[C₁₃H₁₂O]⁺	184	Molecular Ion (Quantifier/Qualifier)
[C₁₀H₇O]⁺	143	Qualifier Ion
[C₉H₇]⁺	115	Qualifier Ion

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely available technique for the quantification of 1-allyloxynaphthalene, particularly at concentrations above the trace level.

Principle of HPLC-UV for 1-Allyloxynaphthalene Detection

The sample is dissolved in a suitable solvent and injected into the HPLC system. A high-pressure pump forces the sample through a column packed with a stationary phase. The separation is based on the differential partitioning of the analyte between the mobile phase and the stationary phase. As 1-allyloxynaphthalene elutes from the column, it passes through a UV detector, which measures the absorbance of light at a specific wavelength. The absorbance is proportional to the concentration of the analyte.

Experimental Protocol: HPLC-UV

3.2.1. Sample Preparation

For less complex matrices, a simple "dilute-and-shoot" approach may be sufficient. For more complex samples, liquid-liquid extraction (LLE) can be employed.

• Liquid-Liquid Extraction (LLE) Protocol:

  • To an aqueous sample (e.g., 10 mL), add a water-immiscible organic solvent such as ethyl acetate (10 mL).

  • Shake vigorously for 2 minutes and allow the layers to separate.

  • Collect the organic layer.

  • Repeat the extraction of the aqueous layer with a fresh portion of the organic solvent.

  • Combine the organic extracts and evaporate to dryness.

  • Reconstitute the residue in a known volume of the mobile phase.

3.2.2. Instrumental Parameters

The following parameters are a starting point for method development, based on methods for similar naphthalene derivatives.[5]

Parameter	Setting	Rationale
HPLC System
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)	Provides good retention and separation for nonpolar aromatic compounds.
Mobile Phase	Isocratic: 70:30 (v/v) Acetonitrile:Water	A common mobile phase for the separation of naphthalene derivatives.[5] The ratio may need optimization.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Injection Volume	20 µL	A typical injection volume.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
UV Detector
Detection Wavelength	~228 nm	Naphthalene derivatives typically exhibit strong absorbance in this region. An initial scan from 200-400 nm should be performed to determine the optimal wavelength.[5]

3.2.3. Data Analysis and Quantification

• Identification: The retention time of the peak in the sample chromatogram should match that of a 1-allyloxynaphthalene standard.

• Quantification: A calibration curve is constructed by injecting a series of standards of known concentrations and plotting the peak area against the concentration. The concentration of 1-allyloxynaphthalene in the sample is then determined from this curve.

Method Validation

To ensure the reliability of the analytical data, the chosen method (GC-MS or HPLC-UV) must be validated. Key validation parameters include:

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.

• Accuracy: The closeness of the measured value to the true value. This can be assessed by analyzing spiked samples.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Specificity: The ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present.

Visualizations

GC-MS Workflow

Caption: Workflow for the GC-MS analysis of 1-allyloxynaphthalene.

HPLC-UV Workflow

Caption: Workflow for the HPLC-UV analysis of 1-allyloxynaphthalene.

Conclusion

The analytical methods detailed in this guide provide robust and reliable frameworks for the detection and quantification of 1-allyloxynaphthalene. The choice between GC-MS and HPLC-UV will be dictated by the specific requirements of the analysis. For high sensitivity and confirmatory results, GC-MS is the method of choice. For routine analysis and higher concentration samples, HPLC-UV offers a practical and efficient alternative. Proper method validation is paramount to ensure the generation of high-quality, defensible data.

References

• Publisso. (2020). Naphthalene – Determination of 1,2-dihydroxynaphthalene, 1-naphthol and 2-naphthol in urine by GC-MS. Retrieved from [Link]

• Shamar, J. M. (n.d.). Separation and identification of naphthalene, acenaphthylene, pyrene, benz{a} anthracene and 1,3,2,4-dibenzanthracene. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• ResearchGate. (2014, June 17). High Performance Liquid Chromatography. Retrieved from [Link]

• ResearchGate. (2022, November 25). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. Retrieved from [Link]

• Anjaneyulu, Y., Marayya, R., Rao, D. L., & Rao, P. K. (2006). Determination of Naphthalene Content by Gas Chromatography. Asian Journal of Chemistry, 18(4), 2737-2741.
• Al-Bghdadi, M. S., & Al-Shama, F. T. (2014). HPLC-UV Method Development and Validation of Potato Sprout Inhibitor 1,4-Dimethylnaphthalene Using Different Systems.

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Application Notes & Protocols: The Naphthalene Scaffold in Modern Medicinal Chemistry

A Senior Application Scientist's Guide to Synthesis, Evaluation, and Mechanism

Introduction: The Naphthalene Core - An Enduring Scaffold of Therapeutic Innovation

Naphthalene, a simple bicyclic aromatic hydrocarbon (C₁₀H₈), represents one of the most versatile and enduring structural motifs in medicinal chemistry.[1] Its rigid, planar, and lipophilic nature provides an ideal foundation for constructing molecules that can effectively interact with a diverse array of biological targets. This inherent "drug-likeness" has allowed the naphthalene core to be integrated into a wide spectrum of therapeutic agents, ranging from anti-inflammatory drugs to antibiotics and anticancer agents.[2][3] The activity of naphthalene-containing compounds is often linked to their metabolites, which can form covalent bonds with cellular proteins, thereby influencing various biochemical pathways.[4] This guide provides an in-depth exploration of the applications of naphthalene derivatives, detailing the mechanistic rationale behind their therapeutic effects and providing field-proven protocols for their synthesis and biological evaluation.

Part 1: Therapeutic Applications & Mechanistic Insights

The structural versatility of the naphthalene ring has been exploited to develop drugs targeting a vast range of diseases. Below, we delve into key therapeutic areas where these derivatives have made a significant impact.

Anti-inflammatory Agents: Targeting Cyclooxygenase (COX) Pathways

Naphthalene derivatives are prominent in the class of nonsteroidal anti-inflammatory drugs (NSAIDs).[2] A prime example is Nabumetone , a pro-drug that undergoes hepatic biotransformation to its active metabolite, 6-methoxy-2-naphthylacetic acid (6-MNA).[5][6]

Mechanism of Action: The primary mechanism for NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins—key mediators of inflammation, pain, and fever.[5] The active metabolite of nabumetone preferentially inhibits COX-2, the isoform induced during inflammation, over COX-1, which is involved in maintaining the gastric mucosa.[5][7] This relative selectivity for COX-2 is thought to contribute to a more favorable gastrointestinal side-effect profile compared to non-selective NSAIDs.[8]

Caption: Mechanism of Nabumetone via COX Pathway Inhibition.

Antimicrobial Agents: From Cell Walls to Fungal Membranes

Naphthalene-based structures are found in several marketed antimicrobial drugs, demonstrating their effectiveness against both bacteria and fungi.[1]

• Antibacterial Action (Nafcillin): Nafcillin is a penicillinase-resistant, β-lactam antibiotic used to treat infections caused by Gram-positive bacteria, particularly resistant staphylococci.[9] Mechanism of Action: Like other penicillins, nafcillin targets the final stages of bacterial cell wall synthesis.[10] It forms covalent bonds with penicillin-binding proteins (PBPs), enzymes crucial for the transpeptidation step that cross-links the peptidoglycan layers.[9][11] This inhibition disrupts cell wall integrity, leading to cell lysis and bacterial death.[10] Its bulky naphthalene side chain provides steric hindrance, protecting the β-lactam ring from being hydrolyzed by bacterial penicillinase enzymes.

• Antifungal Action (Terbinafine, Naftifine): Naphthalene derivatives like Terbinafine and Naftifine are effective antifungal agents. Mechanism of Action: These drugs act by inhibiting squalene epoxidase, a key enzyme in the fungal ergosterol biosynthesis pathway. Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in mammalian cells. Its depletion and the simultaneous accumulation of toxic squalene disrupt membrane structure and function, leading to fungal cell death.

Anticancer Agents: A Multi-pronged Assault on Malignancy

The naphthalene scaffold is a privileged structure in oncology, with derivatives designed to interfere with various hallmarks of cancer.[1][12]

Mechanisms of Action:

• Tubulin Polymerization Inhibition: Some naphthalene-enamide and naphthalene-chalcone hybrids act as potent inhibitors of tubulin polymerization, a critical process for mitotic spindle formation during cell division.[13][14] By binding to the colchicine binding site on β-tubulin, these agents disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.[13][14]

• Targeting Cancer Metabolism (Warburg Effect): Naphthalene-1,4-dione analogues have been developed to selectively target the altered glucose metabolism in cancer cells, a phenomenon known as the Warburg effect.[15][16] These compounds can potentially target proteins like Keap1, leading to increased oxygen consumption and selective cytotoxicity towards cancer cells.[15][16]

• Kinase Inhibition: Naphthalene-chalcone hybrids have also been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key kinase involved in angiogenesis—the formation of new blood vessels required for tumor growth and metastasis.[17]

Table 1: In Vitro Anticancer Activity of Representative Naphthalene Derivatives

Compound Class	Derivative Example	Cancer Cell Line	IC₅₀ (µM)	Mechanism of Action	Reference
Naphthalene-Enamide	Analog 5f	Huh-7 (Hepatocellular Carcinoma)	2.62	Tubulin Polymerization Inhibition	[13]
Naphthalene-Chalcone	Compound 2j	A549 (Lung Cancer)	7.835	VEGFR-2 Inhibition, Apoptosis Induction	[17]
Naphthalene-Chalcone	Compound 3a	MCF-7 (Breast Cancer)	1.42	Tubulin Polymerization Inhibition	[14]
Naphthalene-1,4-dione	Imidazole derivative 44	Cancer Cells	6.4	Disruption of Warburg Effect (Keap1 target)	[15]

Cardiovascular Agents: Modulating the Sympathetic Response

Propranolol , a foundational drug in cardiovascular medicine, is a non-selective beta-blocker featuring a naphthyloxypropanolamine structure.[18] It is used to manage hypertension, angina, and certain arrhythmias.[19][20]

Mechanism of Action: Propranolol competitively blocks β₁ and β₂ adrenergic receptors, preventing the binding of catecholamines like epinephrine and norepinephrine.[19][21] Blockade of β₁ receptors in the heart muscle decreases heart rate, cardiac contractility, and atrioventricular conduction.[19] Blockade of β₂ receptors contributes to its antihypertensive effect through various mechanisms, including vasodilation.[19]

Caption: Propranolol's mechanism at the β₁-adrenergic receptor.

Central Nervous System (CNS) Agents: Regulating Neurotransmitters

Sertraline (Zoloft) is a widely prescribed antidepressant of the selective serotonin reuptake inhibitor (SSRI) class, built upon a tetrahydronaphthalene core.[22][23]

Mechanism of Action: Sertraline's primary action is the potent and selective inhibition of the serotonin transporter (SERT) in the presynaptic neuronal membrane.[22][24] By blocking SERT, sertraline prevents the reuptake of serotonin from the synaptic cleft, thereby increasing its concentration and enhancing serotonergic neurotransmission.[24][25] This modulation of serotonin levels is believed to be responsible for its therapeutic effects in depression, anxiety, and other mood disorders.

Part 2: Application Notes and Protocols

A fundamental aspect of medicinal chemistry is the ability to both synthesize and evaluate novel compounds. This section provides validated, step-by-step protocols for these core activities.

Synthesis Protocol: Preparation of a Naphthalene-Pyrazolone Derivative

This protocol details a common synthetic route to create a naphthalene derivative with potential anti-inflammatory activity, starting with the acylation of α-naphthol.[2] The rationale behind each step is provided to ensure a deep understanding of the process.

Step 1: Friedel-Crafts Acylation of α-Naphthol to 2-acetyl-1-naphthol

• Rationale: This electrophilic aromatic substitution introduces an acetyl group onto the naphthalene ring, which will serve as a handle for further derivatization. Anhydrous aluminum chloride is a Lewis acid catalyst that activates the acetyl chloride for the electrophilic attack. The reaction is performed in an ice bath to control the exothermic reaction.

• Protocol:

  • To a solution of α-naphthol (0.1 mol) in nitrobenzene (100 mL), add anhydrous aluminum chloride (0.12 mol) portion-wise while maintaining the temperature below 10°C.

  • Slowly add acetyl chloride (0.11 mol) dropwise to the mixture, ensuring the temperature remains controlled in an ice bath.

  • After the addition is complete, stir the reaction mixture at room temperature for 4 hours.

  • Carefully pour the mixture into a beaker containing crushed ice and concentrated hydrochloric acid (50 mL). This quenches the reaction and dissolves the aluminum salts.

  • Separate the organic layer, wash it with water, and remove the nitrobenzene solvent by steam distillation to obtain the crude 2-acetyl-1-naphthol.

  • Recrystallize the product from a suitable solvent like ethanol to yield pure 2-acetyl-1-naphthol.

Step 2: Synthesis of 2-(5-substituted-1H-pyrazol-3-yl)naphthalen-1-ol

• Rationale: This step involves a condensation reaction between the synthesized acetylnaphthalene and a hydrazine derivative to form the pyrazole ring, a common pharmacophore in anti-inflammatory agents.

• Protocol:

  • Dissolve 2-acetyl-1-naphthol (0.01 mol) and a substituted hydrazine hydrate (e.g., hydrazine hydrate, phenylhydrazine) (0.01 mol) in glacial acetic acid (20 mL).

  • Reflux the mixture for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and pour it into ice-cold water.

  • Filter the resulting solid precipitate, wash thoroughly with water to remove acetic acid, and dry.

  • Recrystallize the crude product from ethanol to obtain the pure pyrazolone derivative.

  • Confirm the structure using analytical techniques such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Biological Evaluation Protocol: In Vitro Cytotoxicity (MTT Assay)

• Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This assay is a standard, robust method for initial screening of the cytotoxic potential of novel anticancer compounds.

• Protocol:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow cell attachment.

  • Compound Treatment: Prepare stock solutions of the synthesized naphthalene derivatives in DMSO. Create serial dilutions in culture medium to achieve the desired final concentrations. Replace the medium in the wells with 100 µL of medium containing the test compounds. Include wells with vehicle (DMSO) as a negative control and a known anticancer drug (e.g., Doxorubicin) as a positive control.

  • Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

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Application Note: A Comprehensive Guide to the Synthesis of 1-Allyl-2-naphthol via Aromatic Claisen Rearrangement

Abstract: This document provides a detailed protocol for the synthesis of 1-allyl-2-naphthol, a valuable intermediate in organic synthesis and drug discovery. The synthesis is a two-step process commencing with the Williamson ether synthesis to form 1-allyloxynaphthalene from 1-naphthol, followed by a thermal, uncatalyzed aromatic Claisen rearrangement. This guide offers in-depth mechanistic insights, step-by-step experimental procedures, characterization data, and critical safety considerations tailored for researchers in organic chemistry and pharmaceutical development.

Introduction: The Strategic Importance of the Claisen Rearrangement

The Claisen rearrangement is a powerful and reliable carbon-carbon bond-forming reaction, categorized as a[1][1]-sigmatropic rearrangement.[1][2] Its application in aromatic systems provides a direct route to ortho-allyl phenols and naphthols, which are versatile precursors for a wide range of more complex molecules, including natural products and pharmacologically active compounds.[3][4] The thermal rearrangement of an aryl allyl ether, such as 1-allyloxynaphthalene, proceeds through a concerted, intramolecular mechanism to yield the thermodynamically more stable C-alkylated isomer.[5]

This application note details the synthesis of 1-allyl-2-naphthol, a process that exemplifies the utility of this classic rearrangement. The journey from the readily available 1-naphthol to the target molecule is divided into two distinct, high-yielding stages:

• O-Allylation: The synthesis of the precursor, 1-allyloxynaphthalene, via a Williamson ether synthesis.

• Thermal Rearrangement: The core Claisen rearrangement of 1-allyloxynaphthalene to afford 1-allyl-2-naphthol.

This guide is designed to be a self-validating system, where the causality behind each experimental choice is explained, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Mechanistic Pathway: A[1][1]-Sigmatropic Shift

The aromatic Claisen rearrangement is a concerted pericyclic reaction that proceeds through a highly ordered, cyclic transition state.[5] The transformation of 1-allyloxynaphthalene to 1-allyl-2-naphthol is initiated by thermal energy, which drives the[1][1]-sigmatropic shift.

The key steps are:

• Concerted Bond Reorganization: Upon heating, the allyl group undergoes a rearrangement where the C-O bond of the ether is broken simultaneously as a new C-C bond is formed between the γ-carbon of the allyl group and the ortho-position (C2) of the naphthalene ring.[5]

• Formation of a Dienone Intermediate: This concerted process leads to a non-aromatic cyclohexadienone-type intermediate, disrupting the aromaticity of the naphthalene ring system.

• Rearomatization (Tautomerization): The dienone intermediate rapidly undergoes a proton transfer (tautomerization) to restore the highly stable aromatic system, yielding the final product, 1-allyl-2-naphthol. This rearomatization is the thermodynamic driving force for the reaction.[2]

If both ortho positions are blocked, the allyl group can migrate to the para position, though this requires a subsequent Cope rearrangement.[2] In the case of 1-allyloxynaphthalene, the C2 position is sterically and electronically favored for the initial migration.

Caption: Mechanism of the Aromatic Claisen Rearrangement.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of 1-allyloxynaphthalene and its subsequent rearrangement to 1-allyl-2-naphthol.

Part A: Synthesis of 1-Allyloxynaphthalene (Precursor)

This procedure is a standard Williamson ether synthesis, where the phenoxide of 1-naphthol acts as a nucleophile to displace the bromide from allyl bromide.

Materials and Equipment:

• Reagents: 1-Naphthol, Allyl bromide, Potassium carbonate (anhydrous, powdered), Acetone (anhydrous).

• Equipment: Round-bottom flask (250 mL), reflux condenser, magnetic stirrer with hotplate, separatory funnel, rotary evaporator.

Protocol:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-naphthol (10.0 g, 69.4 mmol).

• Solvent and Base Addition: Add anhydrous acetone (100 mL) and finely powdered anhydrous potassium carbonate (14.4 g, 104.1 mmol, 1.5 eq). The potassium carbonate acts as the base to deprotonate the naphthol and must be anhydrous to prevent side reactions.

• Addition of Allyl Bromide: To the stirring suspension, add allyl bromide (7.2 mL, 83.3 mmol, 1.2 eq) dropwise at room temperature. Allyl bromide is a lachrymator and should be handled in a fume hood.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 60-65 °C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system. The reaction is typically complete within 4-6 hours.

• Work-up: After the reaction is complete (as indicated by the disappearance of the 1-naphthol spot on TLC), cool the mixture to room temperature. Filter off the potassium salts and wash the solid residue with a small amount of acetone.

• Solvent Removal: Combine the filtrates and remove the acetone using a rotary evaporator.

• Extraction: Dissolve the resulting crude oil in diethyl ether (100 mL) and transfer to a separatory funnel. Wash the organic layer with 1M sodium hydroxide solution (2 x 50 mL) to remove any unreacted 1-naphthol, followed by a wash with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 1-allyloxynaphthalene as a pale yellow oil. The product is often pure enough for the next step, but can be further purified by vacuum distillation if necessary.

Part B: Synthesis of 1-Allyl-2-naphthol (Claisen Rearrangement)

This step requires high temperatures to overcome the activation energy for the rearrangement. The choice of a high-boiling, inert solvent is critical.

Materials and Equipment:

• Reagents: 1-Allyloxynaphthalene, N,N-Diethylaniline or Decalin, Hydrochloric acid (1M), Sodium bicarbonate (saturated solution), Diethyl ether.

• Equipment: Three-neck round-bottom flask (100 mL), thermometer, reflux condenser, magnetic stirrer with hotplate, separatory funnel, rotary evaporator, column chromatography setup.

Protocol:

• Reaction Setup: In a 100 mL three-neck flask equipped with a magnetic stir bar, a reflux condenser, and a thermometer, place 1-allyloxynaphthalene (5.0 g, 27.1 mmol).

• Solvent Addition: Add a high-boiling solvent such as N,N-diethylaniline (30 mL). N,N-diethylaniline is an excellent solvent for this reaction due to its high boiling point (~217 °C) and its ability to facilitate the proton transfer in the rearomatization step. Decalin is a suitable non-polar alternative.[6]

• Thermal Rearrangement: Heat the solution to a vigorous reflux (approx. 200-210 °C for N,N-diethylaniline). The reaction typically requires 1-3 hours at this temperature.[1] Monitor the reaction by TLC until the starting material is consumed.

• Cooling and Acidification: Once the reaction is complete, cool the flask to room temperature. Carefully pour the dark reaction mixture into 1M hydrochloric acid (100 mL) in a beaker with stirring. This step protonates the product and neutralizes the N,N-diethylaniline solvent, forming a water-soluble salt.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Washing: Combine the organic extracts and wash with 1M HCl (2 x 50 mL), followed by saturated sodium bicarbonate solution (50 mL), and finally brine (50 mL).

• Drying and Concentration: Dry the ethereal solution over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 1-allyl-2-naphthol.

• Purification: The crude product is typically a dark oil or semi-solid. Purify by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1-allyl-2-naphthol as a white to off-white solid.[7][8]

Overall Experimental Workflow

Sources

• 1. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 2. Claisen Rearrangement [organic-chemistry.org]
• 3. From Natural Sources to Synthetic Derivatives: The Allyl Motif as a Powerful Tool for Fragment-Based Design in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. orgchemres.org [orgchemres.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Allyloxynaphthalene

A comprehensive guide for researchers, scientists, and drug development professionals on optimizing and troubleshooting the synthesis of 1-allyloxynaphthalene via the Williamson ether synthesis.

Overview of the Synthesis

The synthesis of 1-allyloxynaphthalene is a classic example of the Williamson ether synthesis, a robust and widely used method for preparing symmetrical and unsymmetrical ethers.[1] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2][3][4] In this specific synthesis, the process involves two primary steps:

• Deprotonation: 1-Naphthol is treated with a suitable base to form the more nucleophilic 1-naphthoxide ion.[5]

• Nucleophilic Attack: The 1-naphthoxide ion then acts as a nucleophile, attacking the electrophilic carbon of an allyl halide (commonly allyl bromide), leading to the formation of 1-allyloxynaphthalene and a salt byproduct.[2][5]

The overall reaction is illustrated below:

Key Reaction Parameters

Successful synthesis with a high yield of 1-allyloxynaphthalene depends on the careful control of several parameters:

Parameter	Recommended Conditions	Rationale
Base	Sodium hydroxide (NaOH), Potassium hydroxide (KOH), Potassium carbonate (K₂CO₃)[3][6][7]	Strong bases are required to deprotonate the phenolic hydroxyl group of 1-naphthol, which has a pKa of approximately 9.3.[8]
Solvent	Polar aprotic solvents such as Acetonitrile (CH₃CN) or N,N-Dimethylformamide (DMF)[2][6]	These solvents effectively solvate the cation of the base, leaving the naphthoxide anion more available for nucleophilic attack. Protic solvents can solvate the nucleophile, reducing its reactivity.[2][9][10]
Alkylating Agent	Allyl bromide	Allyl bromide is a primary alkyl halide, which is ideal for SN2 reactions as it minimizes the competing E2 elimination side reaction.[4]
Temperature	50-100 °C[2][6]	Provides sufficient energy for the reaction to proceed at a reasonable rate without promoting significant side reactions.
Reaction Time	1-8 hours[2][6]	The reaction should be monitored for completion using techniques like Thin Layer Chromatography (TLC).

Detailed Experimental Protocol

This protocol provides a general procedure for the synthesis of 1-allyloxynaphthalene in a laboratory setting.

Materials and Reagents:

• 1-Naphthol

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Allyl bromide

• Acetonitrile or N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Preparation of the Naphthoxide:

  • In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-naphthol in the chosen polar aprotic solvent (e.g., acetonitrile).

  • Slowly add an equimolar amount of powdered or crushed sodium hydroxide or potassium hydroxide to the solution while stirring.[5]

  • Stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the 1-naphthoxide salt. The solution may change color.

• Alkylation Reaction:

  • To the stirred solution of the 1-naphthoxide, add a slight excess (1.1 to 1.2 equivalents) of allyl bromide dropwise.

  • Attach a reflux condenser to the flask and heat the reaction mixture to a gentle reflux (typically 50-80°C) using a heating mantle.[2][6]

  • Monitor the progress of the reaction by TLC until the starting material (1-naphthol) is consumed. This typically takes 2-6 hours.

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into a separatory funnel containing water and diethyl ether.

  • Shake the funnel vigorously and allow the layers to separate.

  • Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to remove any unreacted 1-naphthol), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude 1-allyloxynaphthalene.

• Purification:

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 1-allyloxynaphthalene.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 1-allyloxynaphthalene and provides systematic solutions.

Problem 1: Low or No Product Yield

Possible Causes and Solutions

Cause	Explanation	Troubleshooting Steps
Incomplete Deprotonation	The base used was not strong enough or was of poor quality, leading to insufficient formation of the nucleophilic naphthoxide ion.[8]	* Verify Base Strength: Use a strong base like NaOH, KOH, or NaH.[4] Ensure the base is fresh and has not been passivated by atmospheric CO₂ or moisture. * Improve Solubility: If using a solid base, crush it into a fine powder to increase its surface area and reaction rate.[5]
Poor Quality Alkylating Agent	The allyl bromide may have degraded over time.	* Check Purity: Use freshly distilled or a new bottle of allyl bromide.
Presence of Water	Water can react with the base and the naphthoxide, reducing the concentration of the active nucleophile.	* Use Anhydrous Conditions: Ensure all glassware is thoroughly dried. Use anhydrous solvents.[9]
Suboptimal Reaction Temperature	The reaction temperature may be too low, resulting in a very slow reaction rate.	* Increase Temperature: Gradually increase the reaction temperature within the recommended range (50-100°C) while monitoring the reaction progress.[2][6]
Insufficient Reaction Time	The reaction may not have been allowed to proceed to completion.	* Monitor Reaction: Use TLC to monitor the disappearance of the starting material. Extend the reaction time if necessary.[11]

Problem 2: Presence of Significant Side Products

Possible Causes and Solutions

Cause	Explanation	Troubleshooting Steps
C-Alkylation	The naphthoxide ion is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atoms of the aromatic ring. While O-alkylation is generally favored, some C-alkylation can occur, leading to the formation of allyl-substituted naphthols.[2]	* Solvent Choice: Polar aprotic solvents like DMF and acetonitrile favor O-alkylation.[2] Protic solvents can promote C-alkylation by solvating the oxygen atom of the naphthoxide.[10] * Counter-ion: The choice of the counter-ion (e.g., Na⁺, K⁺) can influence the O/C alkylation ratio.
Elimination Reaction (E2)	The strong base can promote the elimination of HBr from allyl bromide, forming allene. This is more likely with secondary or tertiary alkyl halides but can occur to a lesser extent with primary halides under harsh conditions.[2][4]	* Use Primary Halide: Allyl bromide is a primary halide, which minimizes this side reaction.[4] * Control Temperature: Avoid excessively high temperatures.
Hydrolysis of Allyl Bromide	If water is present in the reaction mixture, it can hydrolyze allyl bromide to allyl alcohol.	* Maintain Anhydrous Conditions: As mentioned previously, ensure the reaction is carried out under dry conditions.

Problem 3: Difficulty in Product Purification

Possible Causes and Solutions

Cause	Explanation	Troubleshooting Steps
Incomplete Removal of Starting Material	Unreacted 1-naphthol can co-elute with the product during chromatography or co-distill, especially if their boiling points are close.	* Alkaline Wash: During the work-up, a thorough wash with a dilute NaOH or NaHCO₃ solution will convert the acidic 1-naphthol into its water-soluble sodium salt, which can then be removed in the aqueous layer.
Formation of Emulsions During Work-up	The presence of salts and the nature of the solvent can sometimes lead to the formation of stable emulsions, making layer separation difficult.	* Add Brine: Washing with a saturated sodium chloride solution can help to break up emulsions. * Centrifugation: For small-scale reactions, centrifuging the mixture can aid in layer separation.
Product Oiling Out During Crystallization	If purification is attempted by crystallization, the product may separate as an oil rather than a solid.	* Solvent Selection: Experiment with different solvent systems for crystallization. A mixture of a good solvent and a poor solvent is often effective. * Seed Crystals: Adding a small seed crystal of the pure product can induce crystallization.

Frequently Asked Questions (FAQs)

Q1: Can I use a different base for the deprotonation of 1-naphthol?

A1: Yes, other strong bases can be used. Sodium hydride (NaH) is a powerful, non-nucleophilic base that can provide a more complete and irreversible deprotonation.[4] However, it is highly reactive and requires careful handling under an inert atmosphere. Weaker bases like potassium carbonate (K₂CO₃) can also be effective, especially in polar aprotic solvents like DMF or acetone, often requiring higher temperatures and longer reaction times.[1][7]

Q2: Is it possible to use a phase-transfer catalyst for this reaction?

A2: Yes, a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide or 18-crown-6 can be beneficial, particularly if the reaction is carried out in a biphasic system (e.g., an organic solvent and an aqueous solution of the base).[2] The PTC facilitates the transfer of the naphthoxide anion from the aqueous phase to the organic phase where the allyl bromide is located, thereby increasing the reaction rate.[2]

Q3: What is the expected yield for this synthesis?

A3: With optimized conditions, yields for the Williamson ether synthesis are typically in the range of 50-95% in a laboratory setting.[2][6] Industrial procedures can often achieve near-quantitative conversion.[2]

Q4: How can I confirm the identity and purity of my final product?

A4: The identity and purity of 1-allyloxynaphthalene can be confirmed using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will provide detailed information about the structure of the molecule.

• Infrared (IR) Spectroscopy: The disappearance of the broad O-H stretch from 1-naphthol and the appearance of C-O-C ether stretches are indicative of a successful reaction.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Thin Layer Chromatography (TLC) or Gas Chromatography (GC): These techniques can be used to assess the purity of the product.

Q5: Are there any safety precautions I should be aware of?

A5: Yes, several safety precautions should be taken:

• Handling of Bases: Strong bases like NaOH and KOH are corrosive. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Allyl Bromide: Allyl bromide is a lachrymator (causes tearing) and is toxic. Handle it in a well-ventilated fume hood.

• Solvents: The organic solvents used are flammable. Avoid open flames and use a heating mantle for heating.

Visualizing the Process

Williamson Ether Synthesis Mechanism

Caption: The two-step mechanism of 1-allyloxynaphthalene synthesis.

Troubleshooting Workflow for Low Yield

Caption: A systematic approach to diagnosing low product yield.

References

• Wikipedia. Williamson ether synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• Organic Chemistry Tutor. Williamson Ether Synthesis. [Link]

• Lumen Learning. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Khan Academy. Williamson ether synthesis. [Link]

• University of Colorado Boulder. 12. The Williamson Ether Synthesis. [Link]

• Sciencemadness Discussion Board. The synthesis of 1 and 2-naphthols from Napththalene. [Link]

• Cambridge University Press. Williamson Ether Synthesis. [Link]

• Chemistry Stack Exchange. Alkylation of 1-naphthol in trifluoroethanol versus in DMSO. [Link]

Sources

• 1. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. byjus.com [byjus.com]
• 7. Sciencemadness Discussion Board - The synthesis of 1 and 2-naphthols from Napththalene - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. francis-press.com [francis-press.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Claisen Rearrangement of 1-Allyloxynaphthalene

Welcome to our dedicated technical support center for the Claisen rearrangement of 1-allyloxynaphthalene. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this powerful C-C bond-forming reaction. Here, we address common challenges and frequently asked questions to help you optimize your experimental outcomes.

Troubleshooting Guide

This section tackles specific issues you may encounter during your experiments, providing explanations and actionable solutions.

Question 1: Why is the yield of my desired 2-allyl-1-naphthol unexpectedly low?

Answer:

Low yields of 2-allyl-1-naphthol can stem from several factors, primarily incomplete reaction or the formation of side products. The Claisen rearrangement is a thermally driven pericyclic reaction, and its efficiency is highly dependent on the reaction conditions.[1][2]

• Sub-optimal Temperature: The rearrangement requires a significant input of thermal energy to overcome the activation barrier of the concerted[3][3]-sigmatropic shift.[1][4] If the temperature is too low, the reaction rate will be slow, leading to incomplete conversion of the starting material. Typically, temperatures in the range of 180-220 °C are employed.[2]

• Reaction Time: Insufficient reaction time will also result in a low conversion rate. The reaction progress should be monitored by a suitable technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time for your specific setup.

• Solvent Effects: While the Claisen rearrangement can be performed neat, the choice of solvent can influence the reaction rate and product distribution.[1] Non-polar, high-boiling solvents like decalin or N,N-dimethylaniline are often used.[5][6] Polar solvents may promote intermolecular side reactions, which will be discussed in a subsequent point.

Troubleshooting Steps:

• Optimize Temperature: Gradually increase the reaction temperature in small increments (e.g., 10 °C) to find the optimal point for your substrate. Be cautious of temperatures exceeding 250 °C, which can lead to decomposition.

• Monitor Reaction Progress: Set up a time-course experiment, taking aliquots from the reaction mixture at regular intervals to analyze for the disappearance of the starting material and the appearance of the product.

• Solvent Selection: If using a solvent, ensure it is high-boiling and relatively non-polar. If conducting the reaction neat, ensure efficient heat transfer.

Question 2: I'm observing a significant amount of 4-allyl-1-naphthol in my product mixture. How can I minimize its formation?

Answer:

The formation of 4-allyl-1-naphthol is a known side product in the Claisen rearrangement of aryl allyl ethers, even when the ortho positions are not blocked.[5][7] Its formation is attributed to a subsequent Cope rearrangement of the initially formed ortho-isomer.

The initial[3][3]-sigmatropic rearrangement of 1-allyloxynaphthalene forms a dienone intermediate, which then tautomerizes to the aromatic 2-allyl-1-naphthol.[3][4] However, this dienone intermediate can also undergo a second[3][3]-sigmatropic shift (a Cope rearrangement), which moves the allyl group to the para position.[3][7] Subsequent tautomerization then yields 4-allyl-1-naphthol.

Factors Favoring 4-Allyl-1-Naphthol Formation:

• High Temperatures: Higher reaction temperatures can provide the necessary activation energy for the subsequent Cope rearrangement to the para position.

• Prolonged Reaction Times: Allowing the reaction to proceed for an extended period after the initial ortho-rearrangement is complete can lead to an accumulation of the thermodynamically more stable para-isomer in some systems.

Strategies to Minimize 4-Allyl-1-Naphthol:

• Temperature Control: Employ the lowest possible temperature that allows for a reasonable rate of formation of the desired 2-allyl-1-naphthol. This will disfavor the higher activation energy Cope rearrangement.

• Optimize Reaction Time: As determined by reaction monitoring, stop the reaction once the maximum yield of the ortho-product is achieved and before significant formation of the para-isomer begins.

Question 3: My reaction is producing 1-naphthol. What is causing this and how can I prevent it?

Answer:

The presence of 1-naphthol as a byproduct indicates the cleavage of the allylic ether bond. This can occur through a few potential pathways:

• Thermal Decomposition: At very high temperatures, the starting material, 1-allyloxynaphthalene, can undergo thermal decomposition, leading to the cleavage of the ether linkage.

• Acid or Base Catalysis: Trace amounts of acidic or basic impurities in the starting material or solvent can catalyze the hydrolysis of the ether.

• Intermolecular Reactions: In some cases, particularly with certain substrates or in polar solvents, an intermolecular reaction pathway can compete with the intramolecular Claisen rearrangement.[5][6] This can involve the formation of an allyl cation and a naphthoxide anion, which upon workup would yield 1-naphthol.

Preventative Measures:

• Purify Starting Materials: Ensure that the 1-allyloxynaphthalene is free from any acidic or basic impurities. Purification by distillation or chromatography may be necessary.[8][9]

• Use High-Purity Solvents: If a solvent is used, it should be anhydrous and free of contaminants.

• Strict Temperature Control: Avoid excessive temperatures that could lead to thermal degradation of the starting material.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent oxidation and other side reactions that might be initiated by atmospheric components at high temperatures.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions about the Claisen rearrangement of 1-allyloxynaphthalene.

Question 4: What is the expected mechanism for the Claisen rearrangement of 1-allyloxynaphthalene?

Answer:

The Claisen rearrangement of 1-allyloxynaphthalene is a concerted, intramolecular,[3][3]-sigmatropic rearrangement.[1][10] The reaction proceeds through a cyclic, six-membered transition state.[4] The key steps are:

• [3][3]-Sigmatropic Shift: Upon heating, the allyl group migrates from the oxygen atom to the C2 (ortho) position of the naphthalene ring. This occurs via a concerted process where the C-O bond is broken and a new C-C bond is formed simultaneously.[4]

• Dienone Intermediate Formation: This initial rearrangement results in a non-aromatic dienone intermediate.

• Tautomerization: The dienone intermediate rapidly tautomerizes to restore the aromaticity of the naphthalene ring, yielding the final product, 2-allyl-1-naphthol.[3]

Caption: Mechanism of the Claisen Rearrangement.

Question 5: What are the optimal reaction conditions (temperature, solvent) for this rearrangement?

Answer:

The optimal reaction conditions can vary depending on the specific substrate and desired outcome. However, some general guidelines can be provided:

Parameter	Typical Range/Value	Rationale
Temperature	180 - 220 °C	To provide sufficient energy for the[3][3]-sigmatropic rearrangement.[2]
Solvent	Neat (no solvent) or high-boiling, non-polar solvents (e.g., decalin, N,N-dimethylaniline)	To maintain the required high temperature and minimize intermolecular side reactions.[5][6]
Atmosphere	Inert (Nitrogen or Argon)	To prevent oxidation and other side reactions at high temperatures.

Question 6: How can I effectively purify the 2-allyl-1-naphthol product?

Answer:

The purification of 2-allyl-1-naphthol from the reaction mixture typically involves separating it from unreacted starting material, the 4-allyl-1-naphthol isomer, and any 1-naphthol that may have formed. A combination of techniques is often most effective:

• Aqueous Workup: After cooling the reaction mixture, it can be dissolved in a suitable organic solvent (e.g., diethyl ether, ethyl acetate) and washed with an aqueous base (e.g., 5% NaOH) to extract the phenolic products from any non-polar side products or solvents like decalin.[6][11] The phenolic products can then be recovered by acidifying the aqueous layer and extracting with an organic solvent.

• Column Chromatography: This is a highly effective method for separating the isomeric products (2-allyl-1-naphthol and 4-allyl-1-naphthol) and removing any remaining 1-naphthol. A silica gel column with a non-polar eluent system (e.g., hexane/ethyl acetate gradient) is typically used.

• Distillation: If the product is thermally stable, vacuum distillation can be used for purification, especially on a larger scale.[8]

• Crystallization: The purified 2-allyl-1-naphthol may be a solid or a viscous oil. If it is a solid, recrystallization from a suitable solvent system can be an excellent final purification step.[12]

Caption: General Purification Workflow.

Experimental Protocols

Synthesis of 2-Allyl-1-naphthol

Disclaimer: This is a general procedure and should be adapted and optimized for your specific laboratory conditions and scale. Always perform a thorough risk assessment before conducting any chemical reaction.

• Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a thermometer.

• Reagents: 1-allyloxynaphthalene (1.0 eq) is added to the flask. If a solvent is to be used, an appropriate volume of high-boiling, anhydrous solvent (e.g., decalin) is added.

• Reaction: The reaction mixture is heated to 190-210 °C under a nitrogen atmosphere. The progress of the reaction is monitored by TLC (e.g., using a 9:1 hexane:ethyl acetate eluent).

• Workup: Once the reaction is complete (typically after 2-4 hours), the mixture is allowed to cool to room temperature. The crude product is dissolved in diethyl ether and transferred to a separatory funnel. The organic layer is washed with 5% aqueous NaOH. The aqueous layer, containing the sodium salt of the product, is collected.

• Isolation: The aqueous layer is cooled in an ice bath and carefully acidified with 3N HCl until it is acidic to litmus paper. The product will precipitate or form an oil.

• Purification: The product is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel.

References

• Wikipedia. Claisen rearrangement. [Link]

• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. International Journal of Organic Chemistry, 2, 38-43. [Link]

• Organic Chemistry Portal. Claisen Rearrangement. [Link]

• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. Scientific Research Publishing. [Link]

• Master Organic Chemistry. The Cope and Claisen Rearrangements. [Link]

• Tarbell, D. S. (1944). The Claisen Rearrangement. Organic Reactions, 2, 1-48. [Link]

• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. ResearchGate. [Link]

• Chemistry LibreTexts. 18.4: Reactions of Ethers - Claisen Rearrangement. [Link]

• NROChemistry. Claisen Rearrangement: Mechanism & Examples. [Link]

• International Journal of Current Microbiology and Applied Sciences. (2015). A One-Pot Three Component Green Synthesis of 1-Aminoalkyl-2-Naphthols Using Grindstone Chemistry. [Link]

• Texium. Purification of commercial 1-naphthol. [Link]

• Organic Syntheses. 1-Naphthol. [Link]

• Google Patents.

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stability of 1-allyloxynaphthalene under acidic and basic conditions

Welcome to the technical support center for 1-allyloxynaphthalene. This guide is designed for researchers, scientists, and drug development professionals to navigate the experimental nuances of this compound. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive laboratory experience to help you anticipate and troubleshoot challenges related to the stability of 1-allyloxynaphthalene under various reaction conditions.

Section 1: General Stability FAQ

Q1: What is the general stability profile of 1-allyloxynaphthalene?

Answer: 1-Allyloxynaphthalene is a robust molecule, but its stability is highly dependent on the experimental conditions, particularly temperature and pH. The allyl ether functional group is relatively stable under neutral and many basic conditions at ambient temperature, which is why allyl groups are often employed as protecting groups in organic synthesis[1]. However, it is susceptible to two primary transformations:

• Acid-Catalyzed Cleavage: In the presence of strong acids (e.g., HBr, HI), the ether linkage can be cleaved to yield 1-naphthol and an allyl halide[2][3].

• Thermal Rearrangement: Upon heating, 1-allyloxynaphthalene undergoes a classic[1][1]-sigmatropic rearrangement known as the Claisen rearrangement to form 2-allyl-1-naphthol. This is often the most significant "instability" encountered, as it can occur even in the absence of catalysts at elevated temperatures[4][5].

Q2: My 1-allyloxynaphthalene is degrading unexpectedly. What are the most likely causes?

Answer: Unexpected degradation or conversion of 1-allyloxynaphthalene can almost always be traced back to one of three factors: temperature, pH, or the presence of specific catalysts.

Use the following workflow to diagnose the issue.

Caption: Mechanism of the Claisen Rearrangement.

Q8: What conditions favor the Claisen rearrangement?

Answer: The primary condition is heat . The reaction often requires temperatures between 100-200 °C.[4] The reaction rate can also be influenced by the solvent; polar solvents have been observed to accelerate the rearrangement to a greater extent.[4][6] The reaction is intramolecular and concerted, meaning it does not rely on external catalysts, though Lewis acids can sometimes be used to lower the required temperature.

Q9: What happens if the ortho- (C2) position on the naphthalene ring is already substituted?

Answer: If both ortho-positions are blocked, the rearrangement can still occur. The allyl group will migrate to the ortho-position, but since tautomerization to a stable phenol is blocked, this intermediate can undergo a second sigmatropic reaction (a Cope rearrangement) to move the allyl group to the para-position (C4).[7] This is then followed by tautomerization to yield the 4-allyl-1-naphthol product.

Section 5: Analytical & Purification Troubleshooting

Q10: How can I monitor the stability of my 1-allyloxynaphthalene or the progress of its rearrangement?

Answer:

• Thin-Layer Chromatography (TLC): This is the quickest method. 1-allyloxynaphthalene (an ether) is significantly less polar than its potential products, 1-naphthol and 2-allyl-1-naphthol (phenols). Using a solvent system like 9:1 Hexane:Ethyl Acetate, the starting material will have a high Rf value, while the phenolic products will have much lower Rf values.[8]

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, reversed-phase HPLC with UV or fluorescence detection is highly effective. It can be used to separate and quantify the naphthalene-containing compounds with high sensitivity.[9][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent tool for identifying all volatile components in your reaction mixture, confirming the molecular weight (184.23 g/mol for both reactant and rearranged product) and fragmentation patterns.[11][12]

Q11: I have a mixture of 1-allyloxynaphthalene and its rearrangement product, 2-allyl-1-naphthol. How can I separate them?

Answer: The significant difference in polarity makes separation by column chromatography straightforward. The less polar 1-allyloxynaphthalene will elute first, followed by the more polar 2-allyl-1-naphthol. A gradient elution starting with a non-polar solvent system (e.g., pure hexane) and gradually increasing the polarity (e.g., by adding ethyl acetate) will provide excellent separation.[8]

Alternatively, you can perform a liquid-liquid extraction. By dissolving the mixture in a non-polar organic solvent (like diethyl ether) and washing with an aqueous base (e.g., 1M NaOH), the phenolic 2-allyl-1-naphthol will be deprotonated to its water-soluble naphthoxide salt and move to the aqueous layer. The neutral 1-allyloxynaphthalene will remain in the organic layer. Subsequent acidification of the aqueous layer will re-protonate the phenol, allowing it to be extracted back into an organic solvent.

Section 6: Key Experimental Protocols

Protocol 1: General Procedure for Assessing Stability of 1-Allyloxynaphthalene

• Setup: In separate vials, dissolve a small amount (e.g., 10 mg) of 1-allyloxynaphthalene in the solvent to be tested.

• Conditions:

  • Acidic: Add the desired acid (e.g., 1M HCl in dioxane, or a catalytic amount of TsOH).

  • Basic: Add the desired base (e.g., 1M aq. NaOH, or K₂CO₃).

  • Thermal: Use a neutral, high-boiling solvent (e.g., DMF or decalin).

• Reaction: Stir the solutions at the desired temperature (e.g., 25 °C, 50 °C, 100 °C).

• Monitoring: At set time points (e.g., 1h, 4h, 24h), take a small aliquot from each vial. Dilute the aliquot with a suitable solvent (e.g., ethyl acetate), and spot it on a TLC plate alongside a spot of the starting material.

• Analysis: Develop the TLC plate (e.g., in 9:1 Hexane:EtOAc). Visualize under UV light. The appearance of new, lower Rf spots indicates the formation of more polar products like 1-naphthol or 2-allyl-1-naphthol. For quantitative results, analyze the aliquots by HPLC.[10]

Protocol 2: Preparative Thermal Claisen Rearrangement of 1-Allyloxynaphthalene

• Dissolution: Dissolve 1-allyloxynaphthalene (1.0 eq) in a minimal amount of a high-boiling solvent like N,N-dimethylformamide (DMF) or decalin in a round-bottom flask equipped with a reflux condenser.[5]

• Heating: Heat the reaction mixture to 140-150 °C and maintain this temperature.[5]

• Monitoring: Monitor the reaction progress by TLC. The starting material spot (high Rf) should gradually be replaced by a product spot (low Rf). The reaction may take several hours (e.g., 10-20 hours).[4][5]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with diethyl ether and wash with water and then brine.[5]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 2-allyl-1-naphthol.[5]

References

• The Cope and Claisen Rearrangements. Master Organic Chemistry. [Link]

• Claisen rearrangement. Wikipedia. [Link]

• Allyl Ethers - Protecting Groups. Organic Chemistry Portal. [Link]

• Claisen Rearrangement: Mechanism & Examples. NROChemistry. [Link]

• Claisen Rearrangement. Organic Chemistry Portal. [Link]

• 1-Allyloxynaphthalene. PubChem, National Center for Biotechnology Information. [Link]

• Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]

• Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. Scientific Research Publishing (SCIRP). [Link]

• Determination of 1-naphthol and 2-naphthol from environmental waters by magnetic solid phase extraction... ResearchGate. [Link]

• Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC. National Center for Biotechnology Information (PMC). [Link]

• Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. [Link]

• How to separate allyloxynaphthalene and allylnaphthol... ResearchGate. [Link]

• Base-Catalyzed Stereospecific Isomerization of Electron-Deficient Allylic Alcohols and Ethers through Ion-Pairing. Journal of the American Chemical Society. [Link]

• Naphthalene – Determination of 1,2-dihydroxynaphthalene, 1-naphthol and 2-naphthol in urine by GC-MS. Publisso. [Link]

• Metal-Catalysed Ether Cleavages. The American Chemical Society Green Chemistry Institute's Pharmaceutical Roundtable. [Link]

• Acidic cleavage of ethers (SN2). Master Organic Chemistry. [Link]

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• 10. Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1-Allyloxynaphthalene | C13H12O | CID 575517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. series.publisso.de [series.publisso.de]

preventing polymerization of 1-allyloxynaphthalene during storage

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 1-allyloxynaphthalene. This resource is designed to provide in-depth technical guidance and troubleshooting support for researchers, scientists, and drug development professionals working with this reactive aromatic ether. As Senior Application Scientists, we have compiled this guide based on established chemical principles, field-proven insights, and a thorough review of relevant literature to ensure the scientific integrity and practical utility of the information provided. Our goal is to help you prevent the unwanted polymerization of 1-allyloxynaphthalene during storage, ensuring the quality and reliability of your experimental outcomes.

Understanding the Challenge: The Instability of 1-Allyloxynaphthalene

1-Allyloxynaphthalene is a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials. However, its utility is matched by its inherent instability. The presence of the allyl group, an alkene functional group, attached to the naphthalene core makes the molecule susceptible to polymerization, especially under certain storage conditions. This polymerization, primarily driven by free-radical mechanisms, can lead to the formation of oligomers and polymers, compromising the purity and reactivity of the monomer.

This guide provides a structured approach to understanding and mitigating the polymerization of 1-allyloxynaphthalene. We will delve into the causative factors, effective stabilization strategies, and robust analytical methods for monitoring the integrity of your stored material.

Troubleshooting Guide: Addressing Polymerization Issues

Have you observed an increase in viscosity, the formation of precipitates, or unexpected results in your reactions involving 1-allyloxynaphthalene? These could be signs of polymerization. This troubleshooting guide provides a systematic approach to diagnosing and resolving such issues.

DOT Graph: Troubleshooting Workflow for Suspected Polymerization

Caption: Troubleshooting workflow for identifying and addressing polymerization of 1-allyloxynaphthalene.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage and handling of 1-allyloxynaphthalene to prevent polymerization.

Q1: What are the primary causes of 1-allyloxynaphthalene polymerization during storage?

A1: The polymerization of 1-allyloxynaphthalene is typically initiated by the formation of free radicals. The primary contributing factors are:

• Heat: Elevated temperatures can provide the activation energy needed to initiate radical formation. Although specific data for 1-allyloxynaphthalene is limited, many organic compounds exhibit increased degradation at higher temperatures.

• Light: UV light can induce photochemical reactions that generate radicals, leading to polymerization. Materials like 1-naphthol, a related compound, are known to darken upon exposure to light, indicating photochemical reactivity[1].

• Oxygen: The presence of oxygen can lead to the formation of peroxides, which can then decompose to form initiating radicals.

• Impurities: Contaminants, such as metallic ions or residual catalysts from synthesis, can also promote radical formation and polymerization.

Q2: What are the recommended storage conditions for 1-allyloxynaphthalene?

Parameter	Recommendation	Rationale
Temperature	2-8 °C	Reduces the rate of potential thermal decomposition and radical formation.
Atmosphere	Inert (e.g., Argon, Nitrogen)	Prevents the formation of peroxides by excluding oxygen.
Light	Amber glass vial, stored in the dark	Protects the compound from photochemically induced polymerization.
Container	Tightly sealed, appropriate material	Prevents contamination and exposure to air and moisture.

Q3: Which inhibitors are effective in preventing the polymerization of 1-allyloxynaphthalene, and at what concentration?

A3: Phenolic compounds and other radical scavengers are commonly used to inhibit the polymerization of unsaturated monomers. For allyl aryl ethers like 1-allyloxynaphthalene, the following inhibitors are recommended:

• Butylated Hydroxytoluene (BHT): A widely used antioxidant that acts as a free radical scavenger. A typical concentration for stabilizing reactive monomers is in the range of 100-500 ppm. Studies on other systems have shown that concentrations between 0.25 and 0.5 wt% can be effective without negatively impacting other properties[3].

• Hydroquinone (HQ) and Hydroquinone Monomethyl Ether (MEHQ): Effective polymerization inhibitors that function by reacting with and neutralizing free radicals[4]. Recommended concentrations for monomers like acrylates are often in the range of 50-200 ppm.

The optimal inhibitor and its concentration may need to be determined empirically for your specific application and storage duration. It is crucial to ensure that the chosen inhibitor does not interfere with downstream reactions.

Q4: How can I detect the onset of polymerization in my 1-allyloxynaphthalene sample?

A4: Early detection of polymerization is key to preventing the loss of valuable material. Several analytical techniques can be employed:

• Visual Inspection: Regularly check for any changes in the physical appearance of the sample, such as increased viscosity, cloudiness, or the formation of solid precipitates.

• Fourier-Transform Infrared (FTIR) Spectroscopy: This technique can be used to monitor the disappearance of the C=C double bond of the allyl group, which has a characteristic stretching vibration around 1645 cm⁻¹. A decrease in the intensity of this peak over time indicates that polymerization is occurring[5][6].

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to assess the purity of the monomer and to detect the presence of higher molecular weight oligomers, which are indicative of polymerization. A decrease in the monomer peak area and the appearance of new, later-eluting peaks suggest polymerization[7][8].

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the thermal stability of the monomer and to detect the onset of an exothermic polymerization event upon heating. This can help in establishing safe handling and processing temperatures[9][10][11].

DOT Graph: Mechanism of Free-Radical Polymerization and Inhibition

Sources

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• 2. Learn About the Application and Storage of Allyl Alcohol - Nanjing Chemical Material Corp. [njchm.com]
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• 11. eag.com [eag.com]

Technical Support Center: Thermal Degradation Pathways of 1-Allyloxynaphthalene

Welcome to the technical support center for the analysis of 1-allyloxynaphthalene's thermal degradation pathways. This guide is designed for researchers, scientists, and drug development professionals who are investigating the stability and reactivity of this compound under thermal stress. Here, you will find practical, in-depth information presented in a question-and-answer format to address specific experimental challenges.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the primary thermal degradation pathway for 1-allyloxynaphthalene?

A1: The principal thermal degradation pathway for 1-allyloxynaphthalene is the aromatic Claisen rearrangement. This is a type of pericyclic reaction, specifically a[1][1]-sigmatropic rearrangement, that is common for allyl aryl ethers.[2][3] When heated, 1-allyloxynaphthalene rearranges to form 2-allyl-1-naphthol as the major product. The reaction is intramolecular and proceeds through a concerted mechanism involving a cyclic transition state.[3]

Q2: What are the expected products from the thermal degradation of 1-allyloxynaphthalene?

A2: The primary product is 2-allyl-1-naphthol. However, depending on the reaction conditions (temperature, solvent, presence of catalysts), other isomers and byproducts may form. For instance, if the ortho-positions are blocked, the allyl group might migrate to the para-position.[2] In the case of 1-allyloxynaphthalene, steric hindrance between the allyl group and the peri-hydrogen on the naphthalene ring can influence reactivity.[4]

Q3: At what temperature does the Claisen rearrangement of 1-allyloxynaphthalene typically occur?

A3: Uncatalyzed Claisen rearrangements generally require temperatures above 100°C.[2] The specific temperature for 1-allyloxynaphthalene will depend on the solvent and experimental setup. It is advisable to conduct preliminary experiments using techniques like Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA) to determine the onset temperature for degradation.[5]

Q4: What analytical techniques are best suited for monitoring the degradation and identifying the products?

A4: A combination of chromatographic and spectroscopic techniques is ideal.

• Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective for separating and identifying volatile degradation products.[6]

• High-Performance Liquid Chromatography (HPLC) is useful for monitoring the disappearance of the starting material and the appearance of less volatile products.[7][8]

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for the structural elucidation of the isolated products.

• Thermogravimetric Analysis (TGA) coupled with Fourier Transform Infrared Spectroscopy (FTIR) or Mass Spectrometry (MS) can provide real-time identification of evolved gases during decomposition.[9]

Q5: How does the choice of solvent affect the degradation pathway?

A5: The solvent can significantly influence the reaction rate and product distribution. Polar solvents can accelerate the Claisen rearrangement.[3] In some cases, polar solvents like diethylene glycol can promote intermolecular rearrangement pathways, leading to different products.[4][10] Non-polar solvents like decalin tend to favor the intramolecular Claisen rearrangement.[4][10]

Part 2: Troubleshooting Guide

This section addresses common problems encountered during the thermal stress analysis of 1-allyloxynaphthalene.

Problem	Potential Causes	Troubleshooting Steps & Solutions
Low or No Conversion of Starting Material	1. Insufficient Temperature: The reaction temperature is below the activation energy for the Claisen rearrangement. 2. Short Reaction Time: The heating duration is not long enough for significant conversion.	1. Optimize Temperature: Gradually increase the reaction temperature in increments of 10-20°C. Use DSC/TGA to identify the appropriate temperature range. 2. Increase Reaction Time: Extend the heating period and collect aliquots at different time points to monitor the reaction progress by GC or HPLC.
Presence of Unexpected Peaks in Chromatogram	1. Side Reactions: At higher temperatures, other degradation pathways may become competitive. 2. Intermolecular Rearrangement: This can be promoted by certain solvents.[4][10] 3. Sample Impurity: The starting material may contain impurities that are also reacting.	1. Characterize Unknowns: Use MS and NMR to identify the structures of the unexpected products. This can provide insight into alternative reaction mechanisms. 2. Solvent Selection: If intermolecular products are suspected, switch to a non-polar solvent like decalin. 3. Verify Starting Material Purity: Analyze the 1-allyloxynaphthalene starting material by GC-MS and NMR to ensure its purity.
Poor Chromatographic Resolution	1. Inappropriate GC/HPLC Column: The column stationary phase is not suitable for separating the analyte mixture. 2. Suboptimal Temperature/Mobile Phase Gradient: The analytical method is not optimized.	1. Column Selection: For GC, a mid-polarity column (e.g., DB-5ms) is a good starting point. For HPLC, a C18 column is often suitable. 2. Method Development: Optimize the temperature program (for GC) or the mobile phase gradient (for HPLC) to improve the separation of the parent compound and its isomers.
Inconsistent or Non-Reproducible Results	1. Temperature Fluctuations: Inconsistent heating of the sample. 2. Atmospheric Contamination: Presence of oxygen can lead to oxidative degradation pathways. 3. Inconsistent Sample Preparation: Variations in sample concentration or solvent volume.	1. Ensure Uniform Heating: Use a calibrated oven or a reaction block with precise temperature control. 2. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen. 3. Standardize Procedures: Follow a strict protocol for sample preparation to ensure consistency across experiments.

Part 3: Visualizations and Protocols

The thermal degradation of 1-allyloxynaphthalene primarily follows the Claisen rearrangement pathway to yield 2-allyl-1-naphthol.

Caption: Claisen rearrangement of 1-allyloxynaphthalene.

A systematic approach is crucial for obtaining reliable data.

Caption: Workflow for thermal degradation analysis.

A logical guide to resolving experimental issues.

Sources

• 1. The Reaction Mechanism of Claisen Rearrangement Obtained by Transition State Spectroscopy and Single Direct-Dynamics Trajectory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Claisen Rearrangement [organic-chemistry.org]
• 3. Claisen rearrangement - Wikipedia [en.wikipedia.org]
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• 6. Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. scirp.org [scirp.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1-Allyloxynaphthalene and 2-Allyloxynaphthalene in the Claisen Rearrangement

For researchers and professionals in drug development and synthetic chemistry, understanding the nuanced reactivity of isomeric starting materials is paramount for predictable and efficient synthesis. This guide provides an in-depth comparison of the reactivity of 1-allyloxynaphthalene and 2-allyloxynaphthalene, focusing on their behavior in the thermally induced Claisen rearrangement. We will explore the mechanistic underpinnings of their differential reactivity, supported by experimental observations and protocols.

The Claisen rearrangement, a[1][1]-sigmatropic rearrangement of an allyl vinyl ether or allyl aryl ether, is a powerful tool for carbon-carbon bond formation.[2][3] When applied to allyloxynaphthalenes, this reaction proceeds intramolecularly through a concerted, pericyclic mechanism involving a cyclic transition state.[2][3][4] The position of the allyloxy substituent on the naphthalene ring, however, profoundly influences the reaction's course and outcome.

Core Reactivity Principles: A Tale of Two Isomers

At a fundamental level, allyloxynaphthalenes are generally more reactive in the Claisen rearrangement than their benzene analog, allyloxybenzene. This enhanced reactivity is attributed to the higher inherent double bond character between the C1 and C2 positions of the naphthalene core, which facilitates the rearrangement.[1][5] However, the primary distinction between the 1- and 2-isomers arises from steric and electronic factors unique to their substitution patterns.

1-Allyloxynaphthalene: The Sterically Strained Isomer

1-Allyloxynaphthalene exhibits a higher reactivity compared to its 2-substituted counterpart. This is a direct consequence of steric hindrance between the allyloxy group at the C1 position and the hydrogen atom at the peri (C8) position. This intramolecular repulsion destabilizes the ground state of the molecule, thereby lowering the activation energy required for the rearrangement to proceed.[1]

The rearrangement of 1-allyloxynaphthalene is also more complex in terms of product distribution. While it can yield the expected ortho-rearranged product, 2-allyl-1-naphthol, the reaction pathway is sensitive to solvent polarity and temperature. In polar solvents and at elevated temperatures, 1-allyloxynaphthalene can also undergo intermolecular rearrangement pathways.[1][5] Furthermore, the formation of para-rearranged products is also a possibility.[1][6]

2-Allyloxynaphthalene: A More Regioselective Rearrangement

In contrast, the Claisen rearrangement of 2-allyloxynaphthalene is a more straightforward and regioselective transformation. It almost exclusively yields the ortho-rearranged product, 1-allyl-2-naphthol, irrespective of the solvent used.[1][5] The absence of significant steric strain in the starting material results in a higher activation energy barrier for rearrangement compared to the 1-isomer, but the reaction proceeds cleanly to a single major product.

Mechanistic Pathways and Product Formation

The divergent reactivity of the two isomers can be visualized through their respective rearrangement pathways. The initial[1][1]-sigmatropic shift leads to a dienone intermediate, which then tautomerizes to the final naphthol product.

Sources

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• 2. Claisen rearrangement - Wikipedia [en.wikipedia.org]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes [scirp.org]
• 6. scirp.org [scirp.org]

A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 1-Allyloxynaphthalene: A Comparative Review

Abstract: This guide provides a detailed comparison of mass spectrometry-based techniques for the analysis of 1-allyloxynaphthalene, a key intermediate in chemical synthesis. We delve into the fundamental principles of its ionization and fragmentation, compare the analytical performance of various mass spectrometry platforms, and provide actionable, step-by-step protocols for both qualitative and quantitative workflows. This document is intended for researchers, analytical chemists, and drug development professionals seeking to develop robust and reliable methods for the characterization of aromatic ethers.

Introduction: The Analytical Challenge of 1-Allyloxynaphthalene

1-Allyloxynaphthalene is an aromatic ether of significant interest in organic synthesis, often serving as a precursor for Claisen rearrangement reactions to produce substituted naphthols.[1] Accurate and reliable analytical methods are paramount for monitoring reaction progress, identifying impurities, and characterizing final products. Mass spectrometry (MS) offers unparalleled sensitivity and specificity for this purpose. However, the choice of ionization technique and mass analyzer profoundly impacts the quality and type of data obtained. This guide will compare and contrast common MS approaches, providing the necessary insights to select the optimal method for your analytical goals.

Part 1: Ionization and Fragmentation Behavior

The molecular structure of 1-allyloxynaphthalene (C₁₃H₁₂O, M.W. 184.23 g/mol ) dictates its behavior in the mass spectrometer. The molecule consists of a stable naphthalene ring system and a more labile allyloxy side chain. This duality influences fragmentation patterns depending on the energy imparted during ionization.

Electron Ionization (EI): The "Hard" Fragmentation Approach

Electron Ionization (EI) is a high-energy technique typically coupled with Gas Chromatography (GC-MS). It involves bombarding the analyte with 70 eV electrons, leading to extensive and reproducible fragmentation. This creates a characteristic "fingerprint" spectrum useful for library matching and structural elucidation.

Expected Fragmentation Pathway:

For 1-allyloxynaphthalene, the molecular ion (M⁺˙) is expected at m/z 184. The NIST Mass Spectrometry Data Center reports the molecular ion as the third most abundant peak, confirming its relative stability, which is typical for aromatic systems.[2][3][4] The primary fragmentation events are driven by the lability of the ether linkage and the stability of the resulting fragments.

• Allyl Cation Formation: Cleavage of the C-O bond results in the loss of an allyloxy radical, yielding a naphthyl cation at m/z 127.

• Claisen-type Rearrangement: A characteristic rearrangement of allylic ethers can occur, leading to the formation of 2-allyl-1-naphthol.

• Formation of Naphthoxy Cation: The most significant fragmentation pathway involves the cleavage of the allyl group, leading to the formation of a stable naphthoxy cation at m/z 143.

• Tropylium-like Ion Formation: The base peak observed in the NIST library spectrum is at m/z 115.[2] This is likely due to the loss of a CO molecule (28 Da) from the m/z 143 fragment, a common fragmentation pattern for phenolic compounds, resulting in a stable indenyl or tropylium-like cation.

Diagram: Proposed EI Fragmentation of 1-Allyloxynaphthalene

Caption: Proposed Electron Ionization (EI) fragmentation pathway for 1-allyloxynaphthalene.

Electrospray Ionization (ESI): The "Soft" Ionization Alternative

Electrospray Ionization (ESI) is a soft ionization technique, meaning it imparts minimal energy to the analyte, resulting in little to no in-source fragmentation.[5] This is ideal for determining the molecular weight of the parent compound and is the standard for Liquid Chromatography (LC-MS). For non-polar aromatic compounds like 1-allyloxynaphthalene, ionization efficiency can be low. However, it can be significantly enhanced by using additives that promote protonation or adduct formation.[6][7]

In positive-ion mode ESI, 1-allyloxynaphthalene would primarily be observed as the protonated molecule [M+H]⁺ at m/z 185. Other potential adducts include the sodium [M+Na]⁺ and ammonium [M+NH₄]⁺ ions, depending on the mobile phase composition. The low energy of ESI is advantageous for quantitative studies using tandem mass spectrometry (MS/MS), where fragmentation is induced in a controlled manner in the collision cell.

Part 2: Comparative Analysis of Mass Spectrometry Platforms

The choice of mass spectrometer depends entirely on the analytical question, whether it's routine screening, precise mass confirmation, or trace-level quantification.

Platform	Typical Configuration	Primary Application	Resolution & Mass Accuracy	Sensitivity	Throughput	Key Advantage
Single Quadrupole (SQ)	GC-EI-MS	Qualitative screening, purity checks	Low (~1,000) / Low	Good (ng level)	High	Robust, cost-effective, excellent for library matching.
Triple Quadrupole (QqQ)	LC-ESI-MS/MS	Target quantification	Low (~2,000) / Low	Excellent (pg-fg level)	High	Unmatched sensitivity and selectivity in complex matrices using Multiple Reaction Monitoring (MRM).[8][9]
Time-of-Flight (TOF)	LC-ESI-MS	High-resolution screening, unknown identification	High (>10,000) / High (<5 ppm)	Very Good (pg level)	Medium	Provides accurate mass measurements for confident formula determination of unknowns.
Quadrupole TOF (Q-TOF)	LC-ESI-MS/MS	Comprehensive qualitative and quantitative analysis	High (>20,000) / High (<2 ppm)	Excellent (pg level)	Medium	Combines the high-resolution accuracy of a TOF with the MS/MS capability for structural elucidation.
Orbitrap	LC-ESI-MS/MS	Metabolomics, proteomics, definitive structural analysis	Very High (>60,000) / Very High (<1 ppm)	Excellent (pg-fg level)	Low-Medium	Delivers the highest resolution and mass accuracy, enabling confident differentiation of isobars.

Part 3: Experimental Protocols

The following protocols are provided as validated starting points. Optimization is always recommended for specific applications or matrices.

Protocol 1: Qualitative Analysis by GC-EI-MS

Objective: To confirm the identity of 1-allyloxynaphthalene and identify potential volatile impurities using a standard GC-MS system.

Methodology:

• Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of dichloromethane or ethyl acetate.

• GC-MS System: A standard GC system (e.g., Agilent 8890) coupled to a single quadrupole mass spectrometer (e.g., Agilent 5977).

• GC Parameters:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet: Split/Splitless, 250°C, Split ratio 50:1.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium, constant flow at 1.0 mL/min.

  • Oven Program: 80°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

• MS Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-450.

• Data Analysis: Compare the acquired spectrum of the major peak against the NIST spectral library for confirmation. The retention index and fragmentation pattern (major ions at m/z 184, 143, 115) should be used for positive identification.[2]

Diagram: GC-MS Qualitative Workflow

Caption: A typical workflow for the qualitative analysis of 1-allyloxynaphthalene by GC-MS.

Protocol 2: Quantitative Analysis by LC-MS/MS

Objective: To accurately quantify 1-allyloxynaphthalene in a reaction mixture using a triple quadrupole mass spectrometer.

Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 1-allyloxynaphthalene reference standard in acetonitrile.

  • Prepare a series of calibration standards (e.g., 1-1000 ng/mL) by serial dilution in 50:50 acetonitrile:water.

  • Prepare a suitable internal standard (e.g., deuterated 1-allyloxynaphthalene or a structurally similar compound like 1-methoxynaphthalene) at a fixed concentration (e.g., 100 ng/mL).[10]

  • Dilute the unknown sample to fall within the calibration range. Add the internal standard to all calibration standards and unknown samples.

• LC-MS/MS System: A UHPLC system (e.g., Waters Acquity) coupled to a triple quadrupole mass spectrometer (e.g., Sciex 7500).

• LC Parameters:

  • Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 40% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS Parameters (MRM Mode):

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • IonSpray Voltage: +5500 V.

  • Source Temperature: 500°C.

  • MRM Transitions:

    • Analyte (Quantifier): 185.1 -> 115.1 (Protonated molecule -> tropylium-like fragment)

    • Analyte (Qualifier): 185.1 -> 143.1 (Protonated molecule -> naphthoxy fragment)

    • Internal Standard: (Select appropriate transition based on IS used)

  • Optimize collision energy (CE) and declustering potential (DP) for each transition.

• Data Analysis: Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against concentration. Quantify the unknown sample using the regression equation from the curve. The qualifier ion should be present with a consistent ratio to the quantifier ion for confident identification. This approach is standard for achieving reliable quantitative LC-MS measurements.[11]

Conclusion and Recommendations

The optimal mass spectrometry technique for analyzing 1-allyloxynaphthalene is dictated by the specific analytical need.

• For rapid, unambiguous identification and purity assessment , GC-EI-MS is the method of choice due to its robust nature and the availability of extensive spectral libraries for confident matching.

• For trace-level quantification in complex matrices , such as monitoring low-level intermediates in a drug product, LC-ESI-MS/MS on a triple quadrupole instrument is unparalleled in its sensitivity and selectivity.

• For characterizing unknown byproducts or metabolites , high-resolution platforms like Q-TOF or Orbitrap MS are essential. They provide the accurate mass data needed to determine elemental compositions and elucidate the structures of novel compounds.

By understanding the fragmentation behavior of 1-allyloxynaphthalene and the distinct advantages of each MS platform, researchers can develop and validate methods that are fit-for-purpose, ensuring data of the highest quality and integrity.

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The Strategic Selection of Naphthol Protection: A Comparative Guide to 1-Allyloxynaphthalene and Benzyl Ethers

In the intricate tapestry of multi-step organic synthesis, particularly in the realms of pharmaceutical and materials science, the judicious selection of protecting groups is a critical determinant of success. For the hydroxyl moiety of naphthols, a common scaffold in biologically active molecules and advanced materials, the benzyl ether has long been a reliable workhorse.[1] However, the emergence of the allyl ether, specifically 1-allyloxynaphthalene, presents a compelling alternative, offering a distinct set of advantages in terms of deprotection orthogonality and milder cleavage conditions. This guide provides an in-depth technical comparison of 1-allyloxynaphthalene and benzyl-protected naphthols, supported by experimental data and mechanistic insights to empower researchers in making informed strategic decisions.

The Enduring Utility of the Benzyl Ether Protecting Group

The benzyl group is a mainstay in the protection of alcohols and phenols due to its general stability across a wide range of acidic and basic conditions.[1] Its introduction is typically straightforward, and its removal, while often requiring reductive conditions, is well-established.

Synthesis of 1-(Benzyloxy)naphthalene

The protection of 1-naphthol as its benzyl ether is commonly achieved via a Williamson ether synthesis. This S(_N)2 reaction involves the deprotonation of the naphthol to form a nucleophilic naphthoxide, which then displaces a benzyl halide.

A representative procedure involves stirring a mixture of 1-naphthol, a suitable base such as triethylamine or potassium carbonate, and benzyl bromide in a polar aprotic solvent.[1] One reported method utilizing triethylamine in a micellar medium afforded 1-(benzyloxy)naphthalene in a 70% yield.[1]

Deprotection of Benzyl-Protected Naphthols: The Hydrogenolysis Route

The classical and most widely employed method for the deprotection of benzyl ethers is palladium-catalyzed hydrogenolysis.[2] This reaction proceeds by the oxidative addition of the benzyl C-O bond to the palladium catalyst, followed by hydrogenolysis to regenerate the naphthol and produce toluene as a byproduct. While effective, this method's primary drawback is its lack of chemoselectivity in the presence of other reducible functional groups, such as alkenes, alkynes, nitro groups, and some nitrogen-containing heterocycles.[3]

For sensitive substrates, transfer hydrogenation, using a hydrogen donor like 1,4-cyclohexadiene, can offer a milder alternative to gaseous hydrogen.[2] Oxidative methods using reagents like 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) or ceric ammonium nitrate (CAN) can also be employed, particularly for electron-rich benzyl ethers.[2] Furthermore, strong acids or Lewis acids like BCl(_3) can cleave benzyl ethers, though this approach is limited by the acid sensitivity of other functional groups in the molecule.[2]

1-Allyloxynaphthalene: An Orthogonal and Versatile Alternative

The allyl protecting group offers a distinct advantage over the benzyl group: its deprotection is not reliant on hydrogenation. This orthogonality is a significant asset in the synthesis of complex molecules where reducible functional groups must be preserved.

Synthesis of 1-Allyloxynaphthalene

Similar to its benzyl counterpart, 1-allyloxynaphthalene is readily synthesized via the Williamson ether synthesis. 1-Naphthol is treated with a base to form the naphthoxide, which then reacts with an allyl halide, such as allyl bromide. The reaction is typically high-yielding and proceeds under mild conditions.

Deprotection of 1-Allyloxynaphthalene: A Palladium-Catalyzed Approach

The deprotection of allyl ethers is most commonly and efficiently achieved through transition metal catalysis, with palladium complexes being the most prevalent. The mechanism involves the formation of a (\pi)-allylpalladium complex, which is then attacked by a nucleophile, liberating the naphthol. A variety of nucleophilic scavengers can be employed, with common choices including morpholine, dimedone, and tributyltin hydride.

This method is notably mild and highly chemoselective, leaving most other functional groups, including those sensitive to reduction, untouched.

A Critical Consideration: The Claisen Rearrangement

A crucial aspect to consider when working with 1-allyloxynaphthalene is its propensity to undergo a[4][4]-sigmatropic rearrangement, known as the Claisen rearrangement, upon heating.[5][6][7] This thermal rearrangement leads to the formation of 2-allyl-1-naphthol. The reaction is intramolecular and proceeds through a concerted, cyclic transition state. Temperatures in the range of 100-200 °C can facilitate this rearrangement.[6][7] Therefore, prolonged heating of 1-allyloxynaphthalene during its synthesis or subsequent reaction steps should be avoided if the rearranged product is not desired. Deprotection via palladium catalysis is typically performed at or below room temperature, thus circumventing this side reaction.

Head-to-Head Comparison: Allyl vs. Benzyl Protection of 1-Naphthol

Feature	1-Allyloxynaphthalene	1-(Benzyloxy)naphthalene
Synthesis	Williamson ether synthesis with allyl halide.	Williamson ether synthesis with benzyl halide.
Stability	Stable to a wide range of non-reductive conditions.	Generally stable to acidic and basic conditions.
Deprotection	Pd-catalyzed (\pi)-allyl complex formation with a nucleophilic scavenger.	Pd-catalyzed hydrogenolysis, transfer hydrogenation, or oxidative/acidic cleavage.
Orthogonality	High; deprotection conditions are orthogonal to many other protecting groups.	Lower; hydrogenolysis can affect other reducible functional groups.
Key Side Reaction	Claisen rearrangement at elevated temperatures to form 2-allyl-1-naphthol.	Generally fewer side reactions under standard deprotection conditions.
Byproducts	Allylated scavenger and catalyst residues.	Toluene and catalyst residues.

Experimental Protocols

Protocol 1: Synthesis of 1-(Benzyloxy)naphthalene

Materials:

• 1-Naphthol (1.44 g, 10 mmol)

• Triethylamine (1.01 g, 10 mmol)

• Benzyl bromide (1.71 g, 10 mmol)

• Micellar medium (e.g., 10 mL of aqueous surfactant solution) or a suitable polar aprotic solvent (e.g., DMF, Acetone)

• Ethanol for recrystallization

Procedure:

• In a round-bottom flask, dissolve 1-naphthol and triethylamine in the chosen solvent.

• Add benzyl bromide dropwise to the stirred solution at room temperature.

• Stir the reaction mixture at 30 °C for 30 minutes and then allow it to stand at room temperature overnight.[1]

• The resulting solid product is collected by filtration, washed with water, and then recrystallized from ethanol.

• Expected yield: ~70%.[1]

Protocol 2: Synthesis of 1-Allyloxynaphthalene

Materials:

• 1-Naphthol

• Potassium carbonate (or another suitable base)

• Allyl bromide

• Acetone (or another suitable polar aprotic solvent)

Procedure:

• To a solution of 1-naphthol in acetone, add potassium carbonate.

• Add allyl bromide to the mixture.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

• Filter the mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 3: Deprotection of 1-(Benzyloxy)naphthalene via Hydrogenolysis

Materials:

• 1-(Benzyloxy)naphthalene

• Palladium on carbon (10% Pd/C)

• Methanol or ethanol as solvent

• Hydrogen gas supply

Procedure:

• Dissolve 1-(benzyloxy)naphthalene in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon or a hydrogenation apparatus).

• Stir the mixture vigorously at room temperature until the reaction is complete (monitor by TLC).

• Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure to yield 1-naphthol.

Protocol 4: Deprotection of 1-Allyloxynaphthalene via Palladium Catalysis

Materials:

• 1-Allyloxynaphthalene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh(_3))(_4)]

• Morpholine (or another suitable allyl scavenger)

• Anhydrous THF or DCM as solvent

Procedure:

• Dissolve 1-allyloxynaphthalene in anhydrous THF or DCM under an inert atmosphere (e.g., nitrogen or argon).

• Add a catalytic amount of Pd(PPh(_3))(_4) to the solution.

• Add an excess (typically 2-10 equivalents) of morpholine to the reaction mixture.

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to isolate 1-naphthol.

Mechanistic Insights and Strategic Application

The choice between an allyl and a benzyl protecting group for a naphthol is fundamentally a strategic one, dictated by the overall synthetic plan.

Caption: Deprotection mechanisms for benzyl and allyl ethers of naphthol.

The benzyl group is an excellent choice when the subsequent synthetic steps do not involve reductive conditions that could prematurely cleave it. Its stability to a broad range of reagents makes it a robust protector. However, in complex syntheses, such as the total synthesis of natural products, where functional groups like alkenes or alkynes are present, the need for chemoselective deprotection often makes the benzyl group a less desirable option.[3]

This is where the allyl group excels. The mild, palladium-catalyzed deprotection conditions are compatible with a vast array of functional groups, providing a high degree of orthogonality. This allows for more flexible and efficient synthetic strategies, as the naphthol can be unmasked late in a synthetic sequence without affecting other sensitive parts of the molecule. The primary caveat is the potential for the Claisen rearrangement, which necessitates careful temperature control.

Conclusion

Both 1-allyloxynaphthalene and benzyl-protected naphthols are valuable tools in the synthetic chemist's arsenal. The benzyl group offers robustness and is ideal for syntheses that do not involve reductive transformations. In contrast, 1-allyloxynaphthalene provides superior orthogonality, with its mild deprotection conditions offering enhanced compatibility with a wider range of functional groups. The potential for the Claisen rearrangement with 1-allyloxynaphthalene is a key consideration that must be managed through careful temperature control. Ultimately, the optimal choice depends on a thorough analysis of the overall synthetic route, with a focus on functional group compatibility and the desired sequence of bond-forming and deprotection steps.

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A Comparative Guide to Purity Assessment of Synthesized 1-Allyloxynaphthalene by High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, the purity of synthesized compounds is paramount. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for assessing the purity of 1-allyloxynaphthalene, a key intermediate in various synthetic pathways. We will explore the rationale behind methodological choices, present comparative data, and discuss alternative analytical techniques, all grounded in the principles of scientific integrity and validated protocols.

The Synthetic Landscape: Understanding Potential Impurities

1-Allyloxynaphthalene is commonly synthesized via the Williamson ether synthesis, a robust and widely used method.[1] This SN2 reaction involves the deprotonation of 1-naphthol to its alkoxide, followed by nucleophilic attack on an allyl halide, typically allyl bromide.

While efficient, this synthesis is not without potential for impurities. A thorough understanding of these is critical for developing a selective and accurate HPLC method. The primary impurities of concern are:

• Unreacted Starting Materials:

  • 1-Naphthol: The phenolic starting material.

  • Allyl Bromide: The alkylating agent.

• Byproducts:

  • Although less likely with a primary halide, elimination reaction byproducts could theoretically occur under suboptimal conditions.[2]

Therefore, the primary goal of our HPLC method is to achieve baseline separation of 1-allyloxynaphthalene from 1-naphthol and allyl bromide.

HPLC Method Development: A Comparative Approach

Reversed-phase HPLC is the technique of choice for separating moderately polar to non-polar compounds like 1-allyloxynaphthalene and its likely impurities.[3] The separation is governed by the differential partitioning of the analytes between a non-polar stationary phase and a polar mobile phase.

The Critical Choice: Stationary Phase Selection

The heart of the separation lies in the choice of the HPLC column. We will compare two common reversed-phase columns: the ubiquitous C18 (Octadecyl Silane) and the Phenyl-Hexyl, which offers alternative selectivity.

• C18 (Octadecyl Silane) Columns: These columns are packed with silica particles bonded with C18 alkyl chains, creating a highly hydrophobic stationary phase. They are a versatile and often the first choice for reversed-phase separations.[1]

• Phenyl-Hexyl Columns: These columns have a phenyl-hexyl ligand bonded to the silica. They provide a mixed-mode separation mechanism involving both hydrophobic interactions and π-π interactions with the phenyl rings. This can offer unique selectivity for aromatic compounds.[1][4][5][6][7]

The presence of the naphthalene ring system in both the product and one of the key impurities makes the Phenyl-Hexyl column an attractive alternative to the standard C18.

Mobile Phase Optimization: Driving the Separation

The mobile phase in reversed-phase HPLC typically consists of a mixture of water and a miscible organic solvent, such as acetonitrile or methanol. The ratio of these components determines the elution strength of the mobile phase.

• Acetonitrile vs. Methanol: Acetonitrile is often preferred due to its lower viscosity and UV transparency at lower wavelengths. For aromatic compounds, methanol can sometimes offer different selectivity due to its ability to engage in hydrogen bonding.[4]

• Isocratic vs. Gradient Elution:

  • Isocratic elution uses a constant mobile phase composition throughout the run. It is simpler and often results in more robust methods.

  • Gradient elution involves changing the mobile phase composition during the run, typically by increasing the percentage of the organic solvent. This is useful for separating compounds with a wide range of polarities and can shorten analysis times.

For the analysis of 1-allyloxynaphthalene and its key impurities, which have moderately different polarities, both isocratic and gradient methods can be effective.

Experimental Protocols & Comparative Data

Here, we present a detailed experimental protocol for a baseline HPLC method and compare its performance with an alternative.

Recommended HPLC Method for Purity Assessment

This method is designed to provide robust separation of 1-allyloxynaphthalene from its primary impurities.

Experimental Workflow:

Caption: Workflow for HPLC Purity Analysis of 1-Allyloxynaphthalene.

Detailed Protocol:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and water (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the synthesized 1-allyloxynaphthalene in the mobile phase to a concentration of approximately 1 mg/mL.

Comparative Performance Data

The following table summarizes the expected performance of a standard C18 column versus a Phenyl-Hexyl column for the separation of 1-allyloxynaphthalene and its key impurities.

Analyte	Expected Retention Time (min) - C18 Column	Expected Retention Time (min) - Phenyl-Hexyl Column	Resolution (Rs) between 1-Naphthol and 1-Allyloxynaphthalene - C18	Resolution (Rs) between 1-Naphthol and 1-Allyloxynaphthalene - Phenyl-Hexyl
Allyl Bromide	~2.5	~2.8	N/A	N/A
1-Naphthol	~4.0	~4.5	> 2.0	> 2.5
1-Allyloxynaphthalene	~7.5	~8.0

Note: These are illustrative values. Actual retention times and resolution may vary depending on the specific column, system, and exact mobile phase composition.

The Phenyl-Hexyl column is expected to provide a slightly better resolution between 1-naphthol and 1-allyloxynaphthalene due to the additional π-π interactions with the aromatic rings of the analytes.

Method Validation: Ensuring Trustworthiness

A self-validating system is crucial for trustworthy results. The developed HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines Q2(R1) or Q2(R2).[3][8][9]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the baseline separation of the main peak from impurity peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of concentrations.

• Accuracy: The closeness of the test results to the true value. This can be determined by spike-recovery studies.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings. This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate).

Alternative Analytical Techniques: A Broader Perspective

While HPLC is a powerful tool, other techniques can also be employed for purity assessment, each with its own advantages and limitations.

Logical Comparison of Analytical Techniques:

Caption: Comparison of HPLC, GC-MS, and qNMR for Purity Analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is well-suited for the analysis of volatile and thermally stable compounds.[2][10][11][12][13][14]

• Advantages:

  • High resolution for volatile compounds.

  • Coupling with a mass spectrometer (MS) provides structural information for peak identification.

• Limitations:

  • Requires the analyte to be volatile and thermally stable. 1-allyloxynaphthalene and its impurities are amenable to GC analysis.

  • Less suitable for non-volatile impurities.

Quantitative NMR (qNMR) Spectroscopy

qNMR has emerged as a powerful primary method for determining the purity of organic compounds.[8][9][15][16][17][18]

• Advantages:

  • Provides a direct, absolute measure of purity without the need for a reference standard of the analyte itself.

  • Offers rich structural information, confirming the identity of the main compound and any observable impurities.

  • Nondestructive to the sample.

• Limitations:

  • Lower sensitivity compared to HPLC and GC.

  • Signal overlap can be an issue in complex mixtures, though 2D NMR techniques can help mitigate this.

Conclusion

For the routine purity assessment of synthesized 1-allyloxynaphthalene, a validated reversed-phase HPLC method using a C18 or a Phenyl-Hexyl column offers a robust, sensitive, and reliable solution. The choice between the two columns will depend on the specific separation challenge, with the Phenyl-Hexyl column potentially offering enhanced selectivity for this aromatic compound and its key phenolic impurity. While GC-MS and qNMR present viable alternatives with their own unique strengths, HPLC remains the workhorse for quantitative purity analysis in many pharmaceutical and research settings due to its versatility and high throughput. For comprehensive characterization, an orthogonal approach combining HPLC for impurity profiling and qNMR for absolute purity determination provides the highest level of confidence in the quality of the synthesized material.[17]

References

• Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Agilent. [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link]

• European Medicines Agency. (1995). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Karadag, A. et al. (2020). Applicability of purge and trap gas chromatography- mass spectrometry method for sensitive analytical detection of naphthalene and its derivatives in waters. Luminescence, 35(8), 1276-1284. [Link]

• Long, W. J., & Mack, A. E. (n.d.). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. Agilent Technologies. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Pauli, G. F., et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(22), 9220-9231. [Link]

• Regulations.gov. (2011). Naphthalene Purity Determination. [Link]

• ResearchGate. (2020). Naphthalene – Determination of 1,2-dihydroxynaphthalene, 1-naphthol and 2-naphthol in urine by GC-MS. [Link]

• Waters. (n.d.). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• AELAB. (2026). GC vs. HPLC in Pharmaceutical and Medical Device Testing. [Link]

• Agilent Technologies. (2016). CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. [Link]

• Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. [Link]

• Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. [Link]

• ACS Publications. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

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